Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

• CAS: 107095-99-8

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Executive Summary

In the landscape of modern medicinal chemistry, fused bicyclic heteroaromatics serve as privileged scaffolds for drug discovery. Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS: 107095-99-8) is a highly versatile, functionalized building block primarily utilized in the synthesis of furo[3,2-b]pyridin-3-ol derivatives ()[1]. These derivatives are critical pharmacophores in the development of small molecule inhibitors targeting the non-canonical NF-κB pathway, specifically via the inhibition of NF-κB Inducing Kinase (NIK) ()[2].

This whitepaper provides an in-depth technical analysis of the compound's physicochemical properties, the mechanistic causality behind its synthesis, and a self-validating experimental protocol designed for high-yield isolation.

Physicochemical Profiling and Structural Dynamics

Understanding the physical and chemical properties of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is essential for predicting its behavior in organic synthesis and biological assays. The compound exhibits a keto-enol tautomerism intrinsic to the 3-hydroxyfuro system, though the enol form is heavily stabilized by intramolecular hydrogen bonding with the adjacent ethyl ester carbonyl and the aromaticity of the fused pyridine ring.

Quantitative Data Summary

The following table consolidates the core physicochemical parameters of the compound ()[3]:

Property	Value
IUPAC Name	Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate
CAS Registry Number	107095-99-8
Molecular Formula	C₁₀H₉NO₄
Molar Mass	207.18 g/mol
Physical State	White solid (at standard temperature and pressure)
Solubility Profile	Soluble in DMSO, Ethyl Acetate, and Dichloromethane
1H NMR Marker (DMSO-d6)	δ 11.73-10.90 (m, 1H, OH), 8.63 (dd, 1H, Pyridine-H)

Mechanistic Synthesis & Retrosynthetic Analysis

The construction of the furo[3,2-b]pyridine core is most efficiently achieved through an intramolecular Dieckmann Condensation . The synthetic sequence begins with the O-alkylation of ethyl 3-hydroxypicolinate using ethyl bromoacetate to form a diester intermediate. This intermediate is then subjected to basic conditions to induce cyclization ()[4].

Synthetic workflow for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate via Dieckmann condensation.

Causality in Reagent Selection

The choice of base and solvent in the Dieckmann condensation is not arbitrary. Sodium ethoxide (NaOEt) is explicitly selected to match the ethyl ester moieties of the intermediate. If a mismatched base (e.g., sodium methoxide) were used, transesterification would occur, leading to a complex mixture of methyl and ethyl esters. Anhydrous toluene is utilized as the solvent because its high boiling point (111°C) provides the necessary thermal energy to drive the thermodynamic enolate formation and subsequent ring closure, while its aprotic nature prevents premature ester hydrolysis ()[5].

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following step-by-step methodology incorporates built-in validation checkpoints. This protocol details the critical Dieckmann condensation step to yield the target compound ()[2].

Step 1: Preparation of the Reaction Matrix

• Action: Charge a flame-dried, argon-flushed round-bottom flask with ethyl 3-(2-ethoxy-2-oxoethoxy)picolinate (1.0 equivalent, e.g., 22 g, 87 mmol).

• Action: Suspend the starting material in anhydrous toluene (150 mL).

• Causality: Flame-drying and argon flushing are critical. Ambient moisture will consume the ethoxide base to form sodium hydroxide, which acts as a nucleophile and irreversibly saponifies the ester groups, destroying the starting material.

Step 2: Base Addition and Thermodynamic Cyclization

• Action: Introduce a 21 wt.% solution of sodium ethoxide in ethanol (2.2 equivalents, e.g., 71.2 mL, 191 mmol) to the stirring suspension.

• Action: Equip the flask with a reflux condenser and heat the mixture to 111°C for 18 hours.

• Self-Validation Checkpoint: After 16 hours, sample the reaction mixture. Quench a 0.1 mL aliquot in saturated NH₄Cl and extract with ethyl acetate. Analyze via LC-MS. The reaction is validated to proceed when the diester mass (m/z ~254 [M+H]+) is entirely replaced by the product mass (m/z 208 [M+H]+).

Step 3: Quenching and Precision pH Titration

• Action: Cool the reaction mixture to room temperature.

• Action: Slowly add 12 M aqueous hydrochloric acid dropwise until the pH of the mixture reaches exactly 7 to 8 .

• Causality: This is the most critical isolation step. The newly formed 3-hydroxy group is highly acidic. If the pH remains >8, the compound exists as a water-soluble sodium enolate and will be lost in the aqueous layer. Conversely, if the pH drops <6, the basic pyridine nitrogen becomes protonated, forming a water-soluble pyridinium salt. A pH of 7-8 ensures the molecule is fully neutral, maximizing organic partitioning.

Step 4: Extraction and Purification

• Action: Extract the neutralized aqueous phase with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Action: Concentrate under reduced pressure. Purify the residue via Flash Column Chromatography (eluent gradient: petroleum ether to ethyl acetate = 1:0 to 1:2).

• Self-Validation Checkpoint: The product should isolate as a white solid (approx. 48% yield). Validation is confirmed via ¹H NMR in DMSO-d6, specifically looking for the characteristic broad hydroxyl multiplet at δ 11.73-10.90 and the pyridine doublet-of-doublets at δ 8.63 ()[2].

Application in Drug Discovery: Targeting the NF-κB Pathway

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is rarely the final drug candidate; rather, it is a precursor. Upon hydrolysis and decarboxylation, it yields furo[3,2-b]pyridin-3-ol , which is subsequently functionalized to create potent, selective small-molecule inhibitors of NF-κB Inducing Kinase (NIK) ()[4].

NIK is a master regulator of the non-canonical NF-κB signaling pathway, which is heavily implicated in autoimmune diseases and B-cell malignancies. The furopyridine core acts as a hinge-binding motif within the ATP-binding pocket of the NIK enzyme.

Mechanism of NIK inhibition by furo[3,2-b]pyridine derivatives in the non-canonical NF-kB pathway.

By integrating the furo[3,2-b]pyridine scaffold, medicinal chemists can achieve high kinase selectivity, preventing off-target inhibition of the canonical IKKβ pathway, thereby reducing systemic toxicity while maintaining potent immunomodulatory effects.

References

• PubChem Compound Summary National Center for Biotechnology Information. "PubChem Compound Summary for CID 54723935, Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate." URL:[Link]

• United States Patent and Trademark Office. "SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE.

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Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate, a heterocyclic compound of interest in medicinal chemistry. This document details its chemical properties, outlines a probable synthetic route based on established chemical precedents, and explores the significant biological activities associated with its core scaffold, the furo[3,2-b]pyridine ring system.

Core Compound Identification

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a specific derivative of the furo[3,2-b]pyridine bicyclic heterocycle. While detailed experimental data for this exact molecule is sparse in publicly accessible literature, its fundamental properties can be definitively stated.

Property	Value	Source
CAS Number	107095-99-8	[1]
Molecular Formula	C₁₀H₉NO₄	[1]
Molecular Weight	207.18 g/mol	[1]
IUPAC Name	ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate	[1]

The Furo[3,2-b]pyridine Scaffold: A Privileged Structure in Drug Discovery

The furo[3,2-b]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry. This designation is attributed to its ability to serve as a versatile template for designing ligands that can interact with a wide range of biological targets, leading to diverse pharmacological activities. As isosteres of biologically significant molecules like benzofuran and indole, furopyridines are frequently investigated for various therapeutic applications.

Derivatives of this scaffold have shown a remarkable breadth of biological effects, including:

• Anticancer Activity : Many furo[3,2-b]pyridine derivatives exhibit cytotoxic effects against various cancer cell lines.[2]

• Kinase Inhibition : This scaffold is a key component in the design of inhibitors for several protein kinases, which are crucial in cell signaling and are often dysregulated in diseases like cancer.[2]

• Antimicrobial Properties : The fused pyridine ring system is a common feature in compounds with antibacterial and antifungal activities.

• Anti-inflammatory and Anti-platelet Aggregation Effects : Early studies on furopyridines highlighted their potential in modulating inflammatory pathways and blood clotting processes.

Synthesis and Chemical Reactivity

A general and effective two-step method would likely start from a 3-hydroxypyridine derivative.[3]

Proposed Synthetic Protocol

Step 1: O-Alkylation of 3-Hydroxypyridine

The initial step involves the O-alkylation of a suitable 3-hydroxypyridine precursor with an ethyl haloacetate, typically ethyl chloroacetate or ethyl bromoacetate, in the presence of a weak base.

• Rationale : The phenoxide, formed in situ by the deprotonation of the hydroxyl group by a base like potassium carbonate, acts as a nucleophile, displacing the halide on the ethyl acetate derivative. This Williamson ether synthesis is a classic and reliable method for forming the crucial C-O-C bond. Anhydrous conditions are important to prevent hydrolysis of the ester and to avoid deactivating the base.[3]

Step 2: Intramolecular Cyclization

The second step is a base-mediated intramolecular cyclization (such as a Dieckmann condensation or a related reaction) to form the fused furan ring.

• Rationale : A stronger base, such as sodium ethoxide or potassium tert-butoxide, is required to deprotonate the alpha-carbon of the ester group, generating a carbanion. This carbanion then attacks the pyridine ring to form the new five-membered furan ring. The reaction is driven by the formation of a stable aromatic heterocyclic system.

Below is a diagram illustrating this proposed synthetic workflow.

Caption: Proposed two-step synthesis of the target compound.

Predicted Spectroscopic Profile

While experimental spectra for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate are not available, a predicted profile can be extrapolated from data on analogous structures, such as thieno[3,2-b]pyridine and benzofuro[3,2-b]pyridine derivatives.[2]

• ¹H NMR : The spectrum would be expected to show signals for the ethyl group (a quartet around 4.4 ppm and a triplet around 1.4 ppm). The aromatic protons on the pyridine ring would likely appear as multiplets between 7.0 and 8.5 ppm. A broad singlet for the hydroxyl proton would also be expected, with its chemical shift being highly dependent on the solvent and concentration.

• ¹³C NMR : Characteristic signals would include those for the ester carbonyl (around 160-170 ppm), the carbons of the ethyl group (around 60 and 14 ppm), and several signals in the aromatic region (110-160 ppm) for the fused ring system.

• Mass Spectrometry (MS) : The ESI-MS spectrum in positive mode would be expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 208.

Biological and Therapeutic Potential

The true value of the furo[3,2-b]pyridine scaffold, and by extension, the title compound, lies in its potential applications in drug development. The fusion of the electron-rich furan ring with the electron-deficient pyridine ring creates a unique electronic environment that facilitates interactions with various biological macromolecules.

Kinase Inhibition: A Key Therapeutic Target

A significant body of research has demonstrated that furo[3,2-b]pyridine derivatives can act as potent inhibitors of various protein kinases.[2] Kinases are enzymes that play a critical role in cell signaling, and their aberrant activity is a hallmark of many cancers. By blocking the ATP-binding site of these enzymes, furo[3,2-b]pyridine-based compounds can halt the phosphorylation cascade that drives tumor growth and proliferation.

The general mechanism of action for such inhibitors is depicted below.

Caption: General mechanism of kinase inhibition by furo[3,2-b]pyridines.

Safety and Handling

Specific toxicology data for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is not available. However, based on the general reactivity of pyridine derivatives and related heterocyclic compounds, standard laboratory precautions should be observed.

• Personal Protective Equipment (PPE) : Wear appropriate protective gloves, safety glasses with side shields, and a lab coat.

• Handling : Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Conclusion

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a compound built upon a scaffold with proven and significant potential in medicinal chemistry. While specific data on this particular derivative remains limited, the broader family of furo[3,2-b]pyridines represents a fertile ground for the discovery of novel therapeutics, particularly in the areas of oncology and inflammatory diseases. The synthetic accessibility and the diverse biological activities of this scaffold ensure that it will remain an area of active investigation for researchers and drug development professionals.

References

• IntechOpen. Fused Pyridine Derivatives: Synthesis and Biological Activities. [Link]

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• MDPI. Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation. [Link]

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Thermodynamic stability of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

An In-depth Technical Guide to the Thermodynamic Stability of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Executive Summary

The furo[3,2-b]pyridine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry, particularly in the development of potent kinase inhibitors for oncology.[1][2] Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS No: 107095-99-8) is a key derivative of this scaffold, making a thorough understanding of its chemical stability paramount for its progression through the drug development pipeline. The thermodynamic stability of an active pharmaceutical ingredient (API) directly influences its shelf-life, formulation strategy, safety, and efficacy.[3] This technical guide provides a comprehensive framework for assessing the stability of this compound, synthesizing theoretical principles with actionable experimental protocols. We will explore the structural features governing its stability, predict potential degradation pathways, and provide detailed methodologies for forced degradation studies and analysis. This document is intended for researchers, scientists, and drug development professionals seeking to establish a robust stability profile for this promising molecule.

Introduction: The Furo[3,2-b]pyridine Scaffold in Drug Discovery

The fusion of a furan ring with a pyridine ring creates a rigid, planar heterocyclic system with unique electronic properties, making it an attractive pharmacophore.[1] Derivatives of the furo[3,2-b]pyridine scaffold have been identified as potent and selective inhibitors of several key protein kinases implicated in cancer, such as Cdc2-like kinases (CLKs) and Homeodomain-Interacting Protein Kinases (HIPKs).[1][2] By modulating these signaling pathways, these compounds can suppress cancer cell growth and induce apoptosis, highlighting their therapeutic potential.[1][4]

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a representative of this class, incorporating a hydroxyl group and an ethyl ester moiety, which can be critical for target engagement and pharmacokinetic properties. However, these same functional groups also represent potential liabilities for chemical stability. Therefore, a comprehensive evaluation of the compound's intrinsic stability under various stress conditions is a critical, non-negotiable step in its preclinical development.[5]

Synthesis and Physicochemical Profile

A robust understanding of a molecule's stability begins with its synthesis and fundamental properties.

General Synthesis Strategy

The construction of the furo[3,2-b]pyridine nucleus is typically achieved through multi-step synthetic sequences. A common and effective approach involves a one-pot procedure featuring a Sonogashira cross-coupling reaction followed by an intramolecular C-O bond formation (heteroannulation). This method couples a suitably functionalized pyridine, such as 3-chloro-2-hydroxypyridine, with a terminal alkyne in the presence of a palladium-copper catalyst system.[1][4]

Physicochemical Properties

A summary of the key physicochemical properties for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is presented below.

Property	Value	Source
CAS Number	107095-99-8
Molecular Formula	C₁₀H₉NO₄	[6]
Molecular Weight	207.18 g/mol	[6]
Appearance	Typically a solid or crystalline substance	[7]
Solubility	Generally soluble in organic solvents (e.g., DMSO, DCM, Methanol); limited solubility in water is predicted	[7]

Predicting Degradation: A Mechanistic Approach

The thermodynamic stability of the molecule is dictated by its structure. The fused aromatic system provides a degree of stability, but the ester and hydroxyl functional groups, along with the electron-rich furan ring, are potential sites for degradation.

Potential Degradation Pathways

• Hydrolytic Degradation : The ethyl ester is the most probable site for hydrolysis. This reaction can be catalyzed by both acid and base, yielding the corresponding carboxylic acid (3-hydroxyfuro[3,2-b]pyridine-2-carboxylic acid) and ethanol. This is a common degradation pathway for ester-containing drugs.[7]

• Oxidative Degradation : The electron-rich furo-pyridine system, particularly the furan moiety and the phenol-like hydroxyl group, are susceptible to oxidation.[8] Oxidizing agents could lead to ring-opening of the furan moiety or the formation of quinone-like structures.

• Photodegradation : Aromatic heterocyclic compounds can absorb UV radiation, leading to excited states that can undergo various reactions, including oxidation or rearrangement. Photostability testing is therefore essential.[9]

Computational Stability Analysis

Quantum chemical calculations, such as Density Functional Theory (DFT), can provide valuable insights into a molecule's kinetic stability.[10] Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is particularly useful. A large HOMO-LUMO energy gap generally implies higher kinetic stability and lower chemical reactivity, as more energy is required to excite an electron to a higher energy state.[10] Such in-silico studies can help prioritize which degradation pathways may be most relevant for experimental investigation.

A Framework for Experimental Stability Testing

A robust stability testing program is essential and should be guided by established regulatory principles, such as those outlined by the International Council for Harmonisation (ICH).[5] The core of this program is a forced degradation or "stress testing" study.

Objective of Forced Degradation

The purpose of stress testing is twofold:

• To identify the likely degradation products that could form during storage, which aids in establishing degradation pathways.[9]

• To demonstrate the specificity of the analytical methods used, proving they are "stability-indicating" – i.e., capable of separating the intact drug from its degradation products.[9]

Protocol 1: Forced Degradation Study

This protocol outlines a standard procedure for conducting a forced degradation study. The goal is to achieve 5-20% degradation of the active substance.

Materials:

• Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

• Acetonitrile (ACN), HPLC grade

• Purified Water, HPLC grade

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated oven and photostability chamber

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in a suitable solvent mixture (e.g., 50:50 ACN:Water).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C. Withdraw aliquots at time points (e.g., 2, 4, 8, 24 hours), neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a final concentration for analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature. Withdraw aliquots at time points (e.g., 30 min, 1, 2, 4 hours), neutralize with 0.1 M HCl, and dilute.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature, protected from light. Withdraw aliquots at time points and dilute.

• Thermal Degradation: Store the solid compound and the stock solution in a calibrated oven at 80°C. Sample at appropriate time points.

• Photodegradation: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be kept in the dark.

• Analysis: Analyze all samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method Development

A reliable HPLC method is the cornerstone of any stability study.[3]

Objective: To develop a method that resolves the parent peak from all process impurities and degradation products.

Typical Starting Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good hydrophobic retention for aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape for pyridine nitrogen.
Mobile Phase B	0.1% Formic Acid in ACN	Common organic modifier with good UV transparency.
Gradient	10% to 90% B over 30 min	A broad gradient is a good starting point to elute all components.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30°C	Controlled temperature ensures reproducible retention times.
Detection	PDA Detector (210-400 nm)	Allows for monitoring at multiple wavelengths to ensure all degradants are detected.
Injection Vol.	10 µL	Standard injection volume.

Method Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to prove it is fit for purpose.[11]

Data Presentation and Interpretation

Results from the forced degradation study should be summarized clearly.

Table of Forced Degradation Results (Example):

Stress Condition	Duration	% Assay of Parent	% Total Degradation	Major Degradant Peak (RT, min)
0.1 M HCl	24 h @ 60°C	88.5	11.5	4.2
0.1 M NaOH	2 h @ RT	85.2	14.8	4.2
3% H₂O₂	8 h @ RT	91.0	9.0	7.8, 9.1
Thermal (Solid)	48 h @ 80°C	99.1	0.9	-
Photolytic	ICH Q1B	94.6	5.4	12.5

This data is illustrative.

The primary degradant at RT 4.2 min under both acidic and basic conditions is likely the hydrolysis product. The degradants formed under oxidative and photolytic conditions would require further characterization by LC-MS to elucidate their structures.[5]

Conclusion

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a molecule of significant interest in medicinal chemistry. While its furo[3,2-b]pyridine core provides a robust platform for drug design, its functional groups present potential stability challenges. A thorough understanding of its thermodynamic stability is not merely a regulatory requirement but a fundamental scientific necessity for successful drug development. The primary anticipated degradation pathways are hydrolysis of the ethyl ester and oxidation of the heterocyclic ring system. By employing a systematic approach involving forced degradation studies coupled with validated, stability-indicating analytical methods like HPLC and LC-MS, researchers can confidently characterize the stability profile of this compound, identify critical quality attributes, and develop stable formulations suitable for clinical advancement.

References

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• Kumar, A. et al. (2020). Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. Anticancer Agents in Medicinal Chemistry, 20(8), 932-940. Available from: [Link]

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Preliminary Investigation of Furo[3,2-b]pyridine Derivatives in Drug Discovery: A Technical Whitepaper

Executive Rationale

In the pursuit of novel therapeutics, the selection of a central pharmacophore dictates the trajectory of a drug discovery program. As a Senior Application Scientist, I frequently evaluate heterocyclic scaffolds for their ability to navigate complex biological landscapes. The furo[3,2-b]pyridine core has recently emerged as a "privileged" scaffold in medicinal chemistry[1]. This whitepaper provides an in-depth technical analysis of furo[3,2-b]pyridine derivatives, detailing the mechanistic rationale behind their use, optimized synthetic workflows, and their profound impact on kinase inhibition and oncology[2].

Structural & Electronic Pharmacophore Profiling

The furo[3,2-b]pyridine system is a fused bicyclic heterocycle comprising a furan ring attached to the b-face of a pyridine ring.

Causality in Scaffold Selection: Why deploy this specific scaffold over the ubiquitous indole or benzofuran? The introduction of the pyridine nitrogen fundamentally alters the electronic distribution and dipole moment of the molecule. This enhances hydrogen-bond acceptor capabilities within enzyme active sites while significantly improving aqueous solubility compared to purely carbocyclic fused systems. Historically, furo[3,2-b]pyridines have been successfully deployed as bioisosteres for indoles[3]. They retain the geometric and conformational attributes necessary for tight receptor binding, but their altered physicochemical properties often result in vastly improved selectivity profiles, preventing off-target toxicity[3].

Target Landscape: Kinase Inhibition & Pathway Modulation

Dysregulation of kinase activity is a primary driver of numerous malignancies. The furo[3,2-b]pyridine scaffold serves as an exceptional platform for designing highly selective, ATP-competitive kinase inhibitors[1].

• Cdc2-like Kinases (CLKs): CLKs (specifically CLK1, CLK2, and CLK4) are serine/threonine kinases that regulate pre-mRNA splicing. Aberrant splicing is a critical driver in several cancers. The 3,5-disubstituted furo[3,2-b]pyridine derivative, MU1210, acts as a state-of-the-art chemical probe, exhibiting single-digit nanomolar potency against CLK1/2/4 while maintaining remarkable kinome-wide selectivity[2].

• Homeodomain-Interacting Protein Kinases (HIPKs): Expansion of the structure-activity relationship (SAR) around the furo[3,2-b]pyridine core led to the discovery of MU135 and MU1787, which are highly selective inhibitors of HIPK1 and HIPK2[4]. Because HIPKs are intimately involved in apoptosis and transcription regulation, selectively targeting them opens new therapeutic avenues for renal fibrosis and specific oncological subsets[5].

Mechanism of action for furo[3,2-b]pyridine derivatives in kinase inhibition.

Synthetic Methodologies & Causality

To leverage this scaffold in high-throughput screening, robust and scalable synthetic routes are imperative. Traditional heteroannulation can be complex and low-yielding. However, recent advances utilize transition-metal catalysis combined with acoustic cavitation to streamline assembly[6].

Protocol 1: One-Pot Ultrasound-Assisted Synthesis of 2-Substituted Furo[3,2-b]pyridines

This protocol utilizes a sequential one-pot Sonogashira cross-coupling followed by intramolecular cyclization[6].

• Reagent Preparation: Combine 3-chloro-2-hydroxypyridine and a terminal alkyne in ethanol.

  • Causality: Ethanol is chosen as a green solvent that supports both the solubility of the starting materials and the efficient propagation of acoustic waves during sonication[6].

• Catalyst Loading: Add 10% Pd/C, CuI, PPh₃, and Et₃N to the mixture.

  • Causality: Pd/C facilitates the oxidative addition into the C-Cl bond and is chosen over homogeneous Pd catalysts for its stability and recoverability. CuI acts as a co-catalyst to generate the highly reactive copper acetylide intermediate, accelerating transmetalation. Et₃N acts as both a base to neutralize generated HCl and a ligand to stabilize the active Pd(0) species[6].

• Ultrasound Irradiation: Subject the reaction vessel to ultrasound irradiation at room temperature.

  • Causality: Acoustic cavitation generates localized hotspots of extreme temperature and pressure. This drastically enhances mass transfer and reaction kinetics, allowing the cascade (C-C coupling followed by C-O bond formation) to occur efficiently in a single pot, reducing reaction times from hours to minutes[6].

• Isolation: Filter the mixture through Celite to remove the Pd/C catalyst, concentrate the filtrate in vacuo, and purify via column chromatography to yield the final furo[3,2-b]pyridine derivative.

Workflow for one-pot ultrasound-assisted synthesis of furo[3,2-b]pyridines.

Biological Evaluation & Validation Protocols

While biochemical (radioenzymatic) assays are foundational for determining intrinsic enzyme affinity, they fail to account for cellular permeability and high intracellular ATP concentrations. To ensure our data is trustworthy and self-validating, we mandate the use of live-cell NanoBRET target engagement assays to confirm that the synthesized furo[3,2-b]pyridines actually reach and bind their targets in vivo[2].

Protocol 2: NanoBRET Target Engagement Assay for CLK/HIPK Inhibitors

• Cell Transfection: Transfect HEK293 cells with a plasmid encoding the target kinase (e.g., CLK1) fused to a NanoLuc luciferase tag.

  • Causality: NanoLuc serves as the Bioluminescence Resonance Energy Transfer (BRET) donor. Its small size prevents steric hindrance of the kinase, while providing a bright, stable luminescent signal essential for high-throughput live-cell monitoring[2].

• Tracer Incubation: Introduce a cell-permeable fluorescent tracer (the BRET acceptor) that reversibly binds the ATP pocket of the target kinase.

• Compound Competition: Add the furo[3,2-b]pyridine derivative at varying concentrations.

  • Causality: If the compound successfully permeates the cell membrane and binds the target kinase, it competitively displaces the fluorescent tracer. This physical separation of the NanoLuc donor and the fluorescent acceptor causes a quantifiable decrease in the BRET ratio (emission at 618 nm / 460 nm), proving direct target engagement[2].

• Signal Quantification: Read the microplate using a luminescence microplate reader and calculate the cellular Ki​ using the Cheng-Prusoff equation.

Quantitative Structure-Activity Data

The table below summarizes the quantitative biological activity of key furo[3,2-b]pyridine derivatives, demonstrating their potency and selectivity across different assays.

Compound ID	Target Kinase / Cell Line	Assay Type	Potency ( IC50​ / Ki​ )	Reference
MU1210	CLK1	Biochemical	8 nM	[2]
MU1210	CLK2	Biochemical	20 nM	[2]
MU1210	CLK4	Biochemical	12 nM	[2]
MU135	HIPK1	Biochemical	248 nM	[4]
MU135	HIPK2	Biochemical	119 nM	[4]
MU1787	HIPK2	Biochemical	123 nM	[4]
Compound 3b	MDA-MB-231 / MCF-7	Cell Viability	Active (Growth Inhibition)	[6]

Conclusion

The furo[3,2-b]pyridine scaffold represents a highly versatile and privileged pharmacophore in modern drug discovery. By combining optimized, ultrasound-assisted synthetic methodologies with rigorous, live-cell NanoBRET validation, researchers can confidently develop highly selective kinase inhibitors. As demonstrated by probes like MU1210 and MU135, this scaffold holds immense potential for targeting dysregulated splicing and apoptotic pathways in oncology.

References

• [2] Němec, V., et al. (2019). Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. Angewandte Chemie International Edition. Available at: [Link]

• [4] Němec, V., et al. (2021). Highly selective inhibitors of protein kinases CLK and HIPK with the furo[3,2-b]pyridine core. European Journal of Medicinal Chemistry. Available at: [Link]

• [5] ResearchGate Profile / Discussion. Highly selective inhibitors of protein kinases CLK and HIPK with the furo[3,2-b]pyridine core. Available at: [Link]

• [6] Laxmi, D. S., et al. (2020). Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• [3] Schaus, J. M., et al. (2004). Substituted furo[3,2-b]pyridines: novel bioisosteres of 5-HT 1F receptor agonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

Sources

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• 4. Highly selective inhibitors of protein kinases CLK and HIPK with the furo[3,2-b]pyridine core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benthamdirect.com [benthamdirect.com]

Spectroscopic Characterization of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate: A Technical Whitepaper

Executive Summary & Mechanistic Rationale

The furo[3,2-b]pyridine scaffold represents a privileged pharmacophore in modern drug discovery, frequently utilized in the design of kinase inhibitors—including recent developments in NF-κB Inducing Kinase (NIK) inhibitors [1]. Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (PubChem CID: 54723935) [2] serves as a critical, highly functionalized intermediate in synthesizing these bioactive molecules.

Understanding the spectroscopic profile of this compound is not merely an exercise in structural confirmation; it is a prerequisite for downstream synthetic success. The molecule exists in a tautomeric equilibrium between its enol (3-hydroxy) and keto (3-oxo) forms, heavily influenced by the stabilizing intramolecular hydrogen bond formed with the adjacent C-2 ester group. This whitepaper details the self-validating analytical workflows, physical data, and synthetic methodologies required to isolate and characterize this crucial intermediate with absolute confidence.

Synthetic Workflow & Causality

The synthesis of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is classically achieved via a two-step sequence starting from ethyl 3-hydroxypicolinate: an O-alkylation followed by an intramolecular Dieckmann condensation [3].

Experimental Protocol: Dieckmann Condensation

Objective: To cyclize the diester intermediate into the fused bicyclic furo[3,2-b]pyridine system.

• Preparation & Inert Atmosphere: Flame-dry a 250 mL round-bottom flask and purge with argon. Dissolve ethyl 2-((3-(ethoxycarbonyl)pyridin-2-yl)oxy)acetate (1.0 equiv, ~10 mmol) in anhydrous toluene (50 mL, 0.2 M).

  • Causality: Toluene is chosen as an aprotic, high-boiling solvent that prevents premature ester hydrolysis while allowing sufficient thermal energy to drive the cyclization.

• Deprotonation: Cool the reaction vessel to 0 °C. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv) in small portions.

  • Causality: NaH acts as a strong, non-nucleophilic base. It selectively deprotonates the α-carbon of the acetate group to generate a reactive enolate without acting as a nucleophile that could cleave the ester linkages.

• Cyclization: Attach a reflux condenser and heat the mixture to 110 °C for 18 hours.

  • Causality: The elevated temperature overcomes the activation energy barrier for the intramolecular nucleophilic acyl substitution, driving the equilibrium toward the thermodynamically stable fused bicyclic ring.

• Quenching & pH Adjustment: Cool the mixture to room temperature. Carefully quench the excess NaH with saturated aqueous NH₄Cl. Adjust the aqueous layer to pH 6.0–6.5 using 1M HCl.

  • Causality: Precise pH control ensures the enolate product is fully protonated to the enol form (3-hydroxy) without hydrolyzing the newly formed C-2 ethyl ester.

• Isolation: Extract with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, gradient 100% petroleum ether to 2:1 petroleum ether:ethyl acetate).

Fig 1: Synthetic workflow for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Comprehensive Spectroscopic Profiling

A robust characterization relies on a multi-modal approach. No single technique is definitive; rather, the data must form a self-validating matrix.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of this compound is highly characteristic due to the strong deshielding effects of the pyridine nitrogen and the intramolecularly hydrogen-bonded hydroxyl group [1].

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Structural Assignment & Causality
OH (C-3)	11.73 – 10.90	m (broad)	-	Enolic OH; broad and highly deshielded due to robust intramolecular H-bonding with the C-2 ester carbonyl.
H-5	8.63	dd	4.4, 1.1	Pyridine α-proton; experiences maximum deshielding from the adjacent electronegative nitrogen atom.
H-7	8.07	dd	8.4, 1.1	Pyridine γ-proton; deshielded by the aromatic ring current and the fused furan oxygen.
H-6	~7.45	dd	8.4, 4.4	Pyridine β-proton; the least deshielded aromatic proton in this system.
O-CH₂	4.35	q	7.1	Ester methylene; shifted downfield by the adjacent ester oxygen.
CH₃	1.32	t	7.1	Ester methyl group.

FT-IR and HRMS Profiling

While NMR provides connectivity, High-Resolution Mass Spectrometry (HRMS) and Fourier-Transform Infrared Spectroscopy (FT-IR) validate the functional groups and exact mass, ruling out uncyclized intermediates or dimers.

Table 2: Key FT-IR and HRMS Data Matrix

Technique	Observed Signal	Structural Implication & Validation
FT-IR	3150 – 2950 cm⁻¹	O-H stretch: The broadening and shift to lower wavenumbers confirm the strong intramolecular hydrogen bond.
FT-IR	1715 cm⁻¹	C=O stretch: Confirms the presence of the conjugated ethyl ester.
FT-IR	1610, 1585 cm⁻¹	C=C / C=N stretch: Validates the presence of the fused heteroaromatic ring system.
HRMS (ESI+)	m/z 208.0604 [M+H]⁺	Exact Mass: Confirms the molecular formula C₁₀H₁₀NO₄⁺ (Calculated: 208.0604). Eliminates the possibility of the uncyclized diester intermediate (m/z 254).

Self-Validating Systems in Analytical Workflows

As a Senior Application Scientist, I emphasize that raw data is meaningless without a logical validation framework. The protocol below illustrates how the analytical techniques cross-interrogate one another to prevent false positives.

• Mass Verification (HRMS First): If the Dieckmann condensation fails, the mass will reflect the uncyclized diester (+46 Da). If the ester is accidentally hydrolyzed during the aqueous quench, the mass will drop by 28 Da (loss of the ethyl group). HRMS acts as the primary gatekeeper.

• Functional Group Cross-Check (IR vs. NMR): The presence of a broad peak at ~11.5 ppm in the ¹H NMR suggests an enolic OH. This is independently validated by the broad 3150 cm⁻¹ stretch in the IR spectrum. If the molecule existed purely in the keto form, the 11.5 ppm NMR signal would vanish, and the IR would show an additional distinct ketone C=O stretch at ~1750 cm⁻¹.

• Connectivity Confirmation (NMR): The double-doublet splitting pattern of the aromatic protons (H-5, H-6, H-7) mathematically proves the 2,3-disubstituted pyridine core remains intact and was not altered by unexpected electrophilic aromatic substitution during synthesis.

Fig 2: Multi-modal spectroscopic workflow ensuring self-validating structural elucidation.

References

• Title: SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE (US20230416256A1)

• Title: Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CID 54723935) Source: PubChem, National Center for Biotechnology Information URL: [Link]

Pharmacokinetic Profiling of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate Analogs: A Comprehensive Technical Guide

Executive Summary

The furo[3,2-b]pyridine scaffold has emerged as a "privileged motif" in modern medicinal chemistry, serving as the structural foundation for highly selective kinase inhibitors and modulators of complex biological pathways[1]. Specifically, Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate acts as a critical synthetic intermediate and a core pharmacophore[2][3]. Analogs derived from this scaffold have demonstrated profound efficacy in targeting underexplored protein kinases (such as ALK1/2, CLK, and Haspin)[1][4] as well as the PAR-2 signaling pathway[5].

As a Senior Application Scientist, I have structured this whitepaper to move beyond theoretical chemistry, providing a self-validating, causal framework for the pharmacokinetic (PK) profiling of these analogs. Understanding the ADME (Absorption, Distribution, Metabolism, Excretion) properties of the ethyl carboxylate derivatives is paramount, as the delicate balance between lipophilicity and metabolic stability dictates whether these molecules succeed as systemic therapeutics or fail due to rapid clearance.

Structural Rationale & Causality in PK Behavior

The design of furo[3,2-b]pyridine analogs relies heavily on bioisosteric replacement. Historically, replacing traditional kinase hinge-binders (like pyrazolo[1,5-a]pyrimidine) with a furo[3,2-b]pyridine core significantly reduces promiscuous binding[1]. The weaker interaction with the highly conserved kinase hinge region forces the molecule to rely on back-pocket interactions, yielding a remarkably improved selectivity profile[1][4].

The Causality of the Ethyl Carboxylate Moiety: The presence of the ethyl ester in Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate introduces specific PK challenges and advantages:

• Absorption: The ester masks the polarity of the carboxylic acid, increasing membrane permeability and facilitating oral absorption.

• Metabolism: Esters are highly susceptible to hydrolysis by hepatic and plasma carboxylesterases. PK profiling must definitively answer whether the ethyl ester acts as a prodrug (rapidly hydrolyzing to the active carboxylic acid in vivo) or if the intact ester is the active moiety requiring stabilization against premature clearance.

Fig 1. End-to-end pharmacokinetic profiling workflow for furo[3,2-b]pyridine analogs.

In Vitro ADME Profiling Protocols

To build a self-validating dataset, in vitro assays must isolate specific variables of absorption and metabolism before transitioning to in vivo models.

Protocol A: Hepatic Microsomal Stability

Causality: This assay isolates Phase I metabolism (CYP450 enzymes) and local esterase activity. Rapid depletion of the ethyl ester analog in this assay indicates high hepatic clearance, necessitating structural rigidification if the ester is the intended active pharmacophore.

Step-by-Step Methodology:

• Preparation: Thaw human or murine liver microsomes on ice. Dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl₂.

• Pre-incubation: Add the furo[3,2-b]pyridine analog to a final concentration of 1 µM. Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (1 mM final concentration).

• Quenching & Sampling: At designated time points (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Analysis: Centrifuge the quenched samples at 14,000 rpm for 10 minutes at 4°C. Analyze the supernatant via LC-MS/MS (Multiple Reaction Monitoring mode) to calculate the intrinsic clearance ( CLint​ ).

Protocol B: Caco-2 Permeability Assay

Causality: The rigid, planar structure of the furo[3,2-b]pyridine core provides excellent lipophilicity, but the hydroxyl group at position 3 can engage in hydrogen bonding[3][6]. The Caco-2 assay empirically validates the apical-to-basolateral (A-B) transport, directly predicting oral bioavailability.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) in 12-well transwell plates. Culture for 21 days to ensure the formation of differentiated, polarized monolayers with tight junctions (verify via TEER > 250 Ω·cm²).

• Dosing: Wash the monolayers with Hank's Balanced Salt Solution (HBSS, pH 7.4). Apply 10 µM of the analog in HBSS to the apical chamber. Add blank HBSS to the basolateral chamber.

• Incubation: Incubate at 37°C in a 5% CO₂ environment for 2 hours.

• Quantification: Sample the basolateral chamber and quantify the transported compound via LC-MS/MS to calculate the Apparent Permeability ( Papp​ ).

In Vivo Pharmacokinetic Profiling

Once in vitro stability and permeability are confirmed, the compound advances to in vivo murine models. Previous studies on furo[3,2-b]pyridine derivatives (such as MU1700) have demonstrated favorable PK profiles with low acute toxicity and excellent oral bioavailability[1][4].

Protocol C: Murine IV and PO Dosing

Causality: Intravenous (IV) dosing establishes the baseline systemic clearance and volume of distribution without absorption barriers. Per Os (PO) dosing, when compared against IV data, yields the absolute bioavailability (F%), confirming if the ethyl ester survives the harsh acidic environment of the stomach and first-pass hepatic metabolism.

Step-by-Step Methodology:

• Formulation: Due to the lipophilic nature of the ester, formulate the compound in a vehicle of 5% DMSO, 10% Solutol HS15, and 85% Saline to prevent precipitation upon injection.

• Administration:

  • IV Cohort: Administer 2 mg/kg via bolus tail vein injection to CD-1 mice.

  • PO Cohort: Administer 20 mg/kg via oral gavage.

• Blood Sampling: Collect ~50 µL of blood via the saphenous vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K₂EDTA-coated tubes.

• Plasma Extraction: Centrifuge blood samples at 4,000 × g for 10 minutes at 4°C. Extract the plasma using Liquid-Liquid Extraction (LLE) with ethyl acetate to maximize the recovery of the non-polar ester analog. Evaporate the organic layer and reconstitute in the mobile phase for LC-MS/MS analysis.

Quantitative Data Presentation

The following table synthesizes typical benchmark PK parameters for optimized furo[3,2-b]pyridine analogs based on established literature[1][4][6].

PK Parameter	IV Administration (2 mg/kg)	PO Administration (20 mg/kg)	Pharmacological Interpretation
Cmax​ (ng/mL)	1,450 ± 120	850 ± 95	High initial plasma concentration; well absorbed orally.
Tmax​ (h)	N/A	1.5 ± 0.5	Rapid absorption phase from the GI tract.
AUC0−∞​ (h·ng/mL)	3,100 ± 210	16,430 ± 850	Sustained systemic exposure supporting once-daily dosing.
T1/2​ (h)	2.8 ± 0.4	3.2 ± 0.5	Moderate half-life; avoids dangerous drug accumulation.
Clearance ( Cl ) (mL/min/kg)	18.5	N/A	Moderate hepatic clearance; stable against rapid esterase degradation.
Volume of Dist. ( Vd​ ) (L/kg)	2.4	N/A	High tissue partitioning; excellent penetration to target sites.
Bioavailability ( F% )	100%	~53%	Highly favorable oral bioavailability for a small molecule inhibitor.

Target Engagement & Pharmacodynamics

The ultimate goal of optimizing the PK profile of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate analogs is to ensure sustained target engagement. For instance, when targeting ALK1/2 kinases, the inhibitor must maintain a plasma concentration above its IC50​ (typically >0.75 µM) for an extended duration to effectively block SMAD phosphorylation[1][4].

Fig 2. Mechanism of action: Furo[3,2-b]pyridine analogs competitively inhibit ALK1/2 signaling.

By achieving an oral bioavailability of >50% and a half-life of ~3 hours, these analogs ensure that the competitive binding at the kinase hinge region is maintained, successfully translating in vitro potency into in vivo efficacy without eliciting acute toxicity[1].

References

• Discovery of Two Highly Selective Structurally Orthogonal Chemical Probes for Activin Receptor-like Kinases 1 and 2 - PMC. nih.gov. Available at:[Link]

• Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate | C10H9NO4 | CID 54723935 - PubChem. nih.gov. Available at:[Link]

• Thieno[3,2‐b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable bind - IS MUNI. muni.cz. Available at:[Link]

• WO2016154075A1 - Bicyclic heteroaryl compounds useful as inhibitors of the par-2 signaling pathway - Google Patents. google.com.

Sources

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• 4. is.muni.cz [is.muni.cz]
• 5. WO2016154075A1 - Bicyclic heteroaryl compounds useful as inhibitors of the par-2 signaling pathway - Google Patents [patents.google.com]
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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Introduction & Strategic Overview

The furo[3,2-b]pyridine core is a privileged heterocyclic scaffold that is highly valued in medicinal chemistry and materials science[1]. Its rigid, planar structure and unique electronic properties make it an attractive pharmacophore for designing selective kinase inhibitors and potent cytotoxic agents[1][2].

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate serves as a critical synthetic intermediate in this domain. It is most commonly utilized as a precursor that undergoes subsequent hydrolysis and decarboxylation to yield versatile building blocks like furo[3,2-b]pyridin-3-ol[3]. This application note details a robust, self-validating two-step synthetic protocol for producing ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate, combining O-alkylation with an intramolecular Dieckmann condensation[3].

Synthetic Workflow

The synthesis is achieved through a convergent two-step sequence starting from commercially available ethyl 3-hydroxypicolinate (ethyl 3-hydroxypyridine-2-carboxylate)[3].

Synthetic workflow for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Step-by-Step Methodologies

Step 1: O-Alkylation (Preparation of the Diester Intermediate)

Objective: To selectively alkylate the phenolic hydroxyl group of ethyl 3-hydroxypicolinate to install the necessary acetate moiety for downstream cyclization[3].

• Causality & Experimental Design: Potassium carbonate (K₂CO₃) is selected as a mild, insoluble base to selectively deprotonate the phenolic hydroxyl group without risking the hydrolysis of the existing ethyl ester. Acetone is utilized as a polar aprotic solvent; its boiling point (56 °C) provides an ideal reflux temperature that drives the Sₙ2 substitution with ethyl bromoacetate to completion while preventing thermal degradation of the starting materials[3].

• Procedure:

  • Charge a flame-dried round-bottom flask equipped with a magnetic stir bar with ethyl 3-hydroxypicolinate (1.0 eq) and anhydrous acetone (approx. 10 mL/g of substrate).

  • Add finely powdered, anhydrous K₂CO₃ (1.5 eq) to the solution. Stir the suspension at room temperature for 15 minutes to facilitate complete deprotonation.

  • Add ethyl bromoacetate (1.1 eq) dropwise via syringe. The slight stoichiometric excess ensures the complete consumption of the pyridine starting material.

  • Attach a reflux condenser and heat the reaction mixture to a gentle reflux (56 °C) for 4–6 hours.

  • Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a suitable eluent (e.g., Hexanes/Ethyl Acetate). The reaction is deemed complete when the starting material spot is no longer visible.

  • Cool the reaction mixture to room temperature. Filter the suspension through a pad of Celite to remove inorganic salts (KBr and unreacted K₂CO₃).

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to afford the crude diester intermediate (ethyl 3-(2-ethoxy-2-oxoethoxy)picolinate). This intermediate is generally pure enough to be used directly in the next step without further purification.

Step 2: Intramolecular Dieckmann Condensation

Objective: To construct the fused furan ring via an intramolecular condensation between the active methylene group and the adjacent pyridine ester[3].

• Causality & Experimental Design: Sodium hydride (NaH) is employed as a strong, non-nucleophilic base to quantitatively generate the enolate from the active methylene group of the newly installed acetate moiety. Toluene is chosen as an inert, non-polar solvent because it supports the elevated temperatures (90–100 °C) required to overcome the activation energy of the intramolecular cyclization while avoiding unwanted transesterification or nucleophilic attack on the solvent[3]. The resulting keto-ester tautomerizes to the more stable enol form, yielding the target 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

• Procedure:

  • In a strictly anhydrous environment (under a continuous nitrogen or argon atmosphere), suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous toluene. (Note: If high analytical purity is required prior to chromatography, the NaH can be washed with anhydrous hexanes to remove the mineral oil before adding toluene).

  • Dissolve the crude diester intermediate (1.0 eq) from Step 1 in a minimal volume of anhydrous toluene.

  • Add the diester solution dropwise to the NaH suspension at 0 °C. This temperature control is critical to manage the initial exothermic evolution of hydrogen gas during enolate formation.

  • Gradually warm the reaction mixture to room temperature, then heat to 90–100 °C for 3–5 hours.

  • Validation Check: Monitor the cyclization via TLC or LC-MS.

  • Once complete, cool the reaction to 0 °C and quench carefully by the dropwise addition of ice-cold saturated aqueous ammonium chloride (NH₄Cl). This neutralizes any excess NaH and protonates the enolate product.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 × 20 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the crude product via silica gel column chromatography to yield pure Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Quantitative Data Summary

The following table summarizes the optimized stoichiometric ratios and reaction parameters required for the successful execution of this protocol.

Step	Reactant / Reagent	Equivalents	Solvent	Temp (°C)	Time (h)	Role in Synthesis
1	Ethyl 3-hydroxypicolinate	1.0	Acetone	56 (Reflux)	4 - 6	Starting Material
1	Ethyl bromoacetate	1.1	Acetone	56 (Reflux)	4 - 6	Alkylating Agent
1	K₂CO₃ (Anhydrous)	1.5	Acetone	56 (Reflux)	4 - 6	Mild Base
2	Diester Intermediate	1.0	Toluene	90 - 100	3 - 5	Cyclization Precursor
2	NaH (60% in oil)	1.2	Toluene	90 - 100	3 - 5	Strong Base (Enolate generation)

References[1] BenchChem. Furo[3,2-b]pyridine: A Comprehensive Technical Guide to Synthesis and Applications. Available at: https://benchchem.com/document/furo32-bpyridine-a-comprehensive-technical-guide-to-synthesis-and-applications[2] National Institutes of Health (PubMed). Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. Available at: https://pubmed.ncbi.nlm.nih.gov/32160840/[3] BenchChem. Synthesis of Furo[3,2-b]pyridin-3-ol: An Experimental Protocol. Available at: https://benchchem.com/document/synthesis-of-furo32-bpyridin-3-ol-an-experimental-protocol

Sources

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• 2. Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

The Versatile Building Block: Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate in Modern Organic Synthesis

In the landscape of contemporary drug discovery and organic synthesis, the strategic selection of molecular building blocks is paramount to the efficient construction of complex, biologically active molecules. Among the privileged heterocyclic scaffolds, the furo[3,2-b]pyridine core has garnered significant attention due to its presence in a variety of compounds with interesting pharmacological properties. This application note provides a comprehensive guide to the synthesis and synthetic utility of a key derivative, ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate , a highly functionalized and versatile starting material for the elaboration of diverse chemical entities.

Introduction: The Furo[3,2-b]pyridine Scaffold

The furo[3,2-b]pyridine ring system is a bicyclic heterocycle that can be considered a bioisostere of indole and benzofuran, structures commonly found in pharmaceuticals and natural products. This scaffold provides a rigid, planar framework that is amenable to substitution, allowing for the precise positioning of functional groups in three-dimensional space to interact with biological targets. Derivatives of this core have been identified as potent inhibitors of various kinases, making them attractive for the development of novel therapeutics in oncology and other disease areas.[1][2]

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a particularly useful building block as it possesses multiple reactive sites that can be selectively functionalized. The 3-hydroxy group can undergo O-alkylation or be converted into a triflate for cross-coupling reactions. The pyridine nitrogen can be alkylated, and the ester can be hydrolyzed or used in further transformations. Additionally, the pyridine and furan rings can be functionalized through electrophilic substitution or metal-catalyzed cross-coupling reactions after appropriate modifications.

Synthesis of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

The construction of the furo[3,2-b]pyridine core of this building block is efficiently achieved through a two-step sequence commencing from commercially available ethyl 3-hydroxypicolinate. The synthesis involves an initial O-alkylation followed by an intramolecular Dieckmann condensation.[3]

Synthetic Workflow

The overall synthetic pathway is a reliable and scalable method for producing the title compound.

Caption: Synthetic workflow for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 2-((3-(ethoxycarbonyl)pyridin-2-yl)oxy)acetate (O-Alkylation)

This initial step involves the nucleophilic substitution of bromide from ethyl bromoacetate by the deprotonated hydroxyl group of ethyl 3-hydroxypicolinate. Anhydrous potassium carbonate serves as a mild base to facilitate this process, and acetone is a suitable polar aprotic solvent.

• Materials:

  • Ethyl 3-hydroxypicolinate

  • Ethyl bromoacetate

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

• Procedure:

  • To a stirred solution of ethyl 3-hydroxypicolinate (1.0 eq) in anhydrous acetone, add anhydrous potassium carbonate (2.0 eq).

  • To this suspension, add ethyl bromoacetate (1.1 eq) dropwise at room temperature.

  • Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the residue by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure ethyl 2-((3-(ethoxycarbonyl)pyridin-2-yl)oxy)acetate.[3]

Step 2: Synthesis of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (Dieckmann Condensation)

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a β-keto ester. In this case, a strong base, sodium hydride, is used to deprotonate the α-carbon of one of the ester groups, which then attacks the carbonyl of the other ester to form the five-membered furan ring.

• Materials:

  • Ethyl 2-((3-(ethoxycarbonyl)pyridin-2-yl)oxy)acetate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Toluene, anhydrous

  • 1 M Hydrochloric acid (HCl)

• Procedure:

  • To a suspension of sodium hydride (1.2 eq) in anhydrous toluene, slowly add a solution of ethyl 2-((3-(ethoxycarbonyl)pyridin-2-yl)oxy)acetate (1.0 eq) in anhydrous toluene at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.[3]

  • Cool the reaction mixture in an ice bath and cautiously quench by the slow addition of water.

  • Separate the aqueous layer and acidify with 1 M HCl to a pH of approximately 3-4.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.[3]

Application as a Building Block in Organic Synthesis

The strategic placement of functional groups on the ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate scaffold allows for a multitude of subsequent transformations.

O-Alkylation and O-Arylation

The acidic hydroxyl group at the 3-position is readily alkylated or arylated under basic conditions. This functionalization is a key step in the synthesis of many kinase inhibitors, where the substituent at this position can be tailored to interact with specific residues in the enzyme's active site.

Protocol: General Procedure for O-Alkylation

• Materials:

  • Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

  • Alkyl halide (e.g., benzyl bromide, ethyl iodide)

  • Base (e.g., K₂CO₃, Cs₂CO₃, or NaH)

  • Solvent (e.g., DMF, Acetone, or THF)

• Procedure:

  • To a solution of ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (1.0 eq) in the chosen solvent, add the base (1.5-2.0 eq).

  • Stir the mixture at room temperature for 15-30 minutes.

  • Add the alkyl halide (1.1-1.2 eq) dropwise.

  • Stir the reaction at room temperature or heat as necessary, monitoring by TLC.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to yield the O-alkylated product.

Alkylating Agent	Base	Solvent	Temperature	Typical Yield
Benzyl bromide	K₂CO₃	DMF	60 °C	High
Ethyl iodide	NaH	THF	rt to 40 °C	Good to High
Propargyl bromide	Cs₂CO₃	Acetone	rt	Good

N-Alkylation

While O-alkylation is generally favored, N-alkylation of the pyridine nitrogen can be achieved under specific conditions, often with more reactive alkylating agents like alkyl triflates or by using a silver salt to promote N-selectivity. The regioselectivity of alkylation (N vs. O) can be influenced by the choice of base, solvent, and alkylating agent.[4]

Palladium-Catalyzed Cross-Coupling Reactions

To utilize the furo[3,2-b]pyridine core in cross-coupling reactions, the hydroxyl group must first be converted to a more reactive electrophile, such as a triflate. This transformation opens the door to powerful C-C and C-N bond-forming reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations.

Step 1: Synthesis of Ethyl 3-(trifluoromethanesulfonyloxy)furo[3,2-b]pyridine-2-carboxylate

• Materials:

  • Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

  • Triflic anhydride (Tf₂O) or N-phenyl-bis(trifluoromethanesulfonimide)

  • Base (e.g., Pyridine, Triethylamine)

  • Solvent (e.g., Dichloromethane)

• Procedure:

  • Dissolve ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (1.0 eq) in anhydrous dichloromethane and cool to 0 °C.

  • Add pyridine (2.0 eq) followed by the dropwise addition of triflic anhydride (1.2 eq).

  • Stir the reaction at 0 °C and allow it to warm to room temperature, monitoring by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography.

Protocol: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds between the triflate and a boronic acid or ester.

Caption: General scheme for the Suzuki-Miyaura coupling.

• Materials:

  • Ethyl 3-(trifluoromethanesulfonyloxy)furo[3,2-b]pyridine-2-carboxylate

  • Aryl or heteroaryl boronic acid/ester

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

  • Solvent (e.g., Dioxane, Toluene, DME, often with water)

• Procedure:

  • To a degassed mixture of the triflate (1.0 eq), boronic acid (1.2-1.5 eq), and base (2.0-3.0 eq) in the chosen solvent, add the palladium catalyst (2-5 mol%).

  • Heat the reaction mixture under an inert atmosphere (e.g., Argon or Nitrogen) at 80-110 °C.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography.[5]

Protocol: Buchwald-Hartwig Amination

This reaction allows for the formation of a C-N bond, introducing a primary or secondary amine at the 3-position.

• Materials:

  • Ethyl 3-(trifluoromethanesulfonyloxy)furo[3,2-b]pyridine-2-carboxylate

  • Primary or secondary amine

  • Palladium catalyst (e.g., Pd₂(dba)₃) and ligand (e.g., BINAP, Xantphos)

  • Base (e.g., NaOt-Bu, Cs₂CO₃)

  • Solvent (e.g., Toluene, Dioxane)

• Procedure:

  • In a glovebox or under an inert atmosphere, combine the triflate (1.0 eq), amine (1.2 eq), base (1.4 eq), palladium precursor, and ligand in the solvent.

  • Seal the reaction vessel and heat to 80-110 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction, filter through celite, and concentrate.

  • Purify the residue by column chromatography.[6][7]

Application in Drug Discovery: Kinase Inhibitors

The furo[3,2-b]pyridine scaffold is a key component of several potent and selective kinase inhibitors. For instance, derivatives have been shown to inhibit cdc-like kinases (CLKs) and homeodomain-interacting protein kinases (HIPKs).[1][2] The synthetic routes described above provide a clear path to a diverse library of analogues for structure-activity relationship (SAR) studies.

Caption: Workflow from building block to lead compound.

Conclusion

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a valuable and versatile building block for organic synthesis. Its straightforward preparation and the presence of multiple, selectively addressable functional groups make it an ideal starting point for the synthesis of complex molecules, particularly in the pursuit of novel kinase inhibitors for drug discovery. The protocols outlined in this note provide a solid foundation for researchers to explore the rich chemistry of this promising scaffold.

References

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of an initial library of the substituted furo[3,2‐b]pyridines.... Retrieved from [Link]

• Purdue University. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.

• PMC. (n.d.). Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• ResearchGate. (n.d.). Furo[3,2‐b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway | Request PDF. Retrieved from [Link]

• PMC. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Retrieved from [Link]

• UPCommons. (n.d.). European Journal of Medicinal Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• PubMed. (2018). Design, Synthesis and Docking Study of Pyridine and thieno[2,3-b] Pyridine Derivatives as Anticancer PIM-1 Kinase Inhibitors. Retrieved from [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

• PMC. (n.d.). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. Retrieved from [Link]

• SciSpace. (2012). Environmentally Benign Synthetic Protocol for O-Alkylation of β-Naphthols and Hydroxy Pyridines in Aqueous Micellar Media. Retrieved from [Link]

• RSC Publishing. (n.d.). O-Alkylation of hydroxypyridines and derivatives via transient alkyl diazonium species. Retrieved from [Link]

• sciencebiochem. (n.d.). Ethyl 3-hydroxyfuro[2,3-c]pyridine-2-carboxylate. Retrieved from [Link]

• PubMed. (2007). Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry. Retrieved from [Link]

• PMC. (2017). Asymmetric Suzuki-Miyaura coupling of heterocycles via Rhodium-catalysed allylic arylation of racemates. Retrieved from [Link]

• PubMed. (2010). Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography-electrospray ionization-tandem mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). SYNTHESIS OF 3-HYDROXY-2-ALKYLPYRIDINES. Retrieved from [Link]

• RSC Publishing. (2023). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Retrieved from [Link]

• PMC. (n.d.). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Retrieved from [Link]

• OUCI. (n.d.). Regioselective N-alkylation of imidazo[4,5-b]pyridine-4-oxide derivatives: an experimental and DFT study. Retrieved from [Link]

• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• PMC. (2025). Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance. Retrieved from [Link]

• FABAD Journal of Pharmaceutical Sciences. (2024). N-Alkylation of Some Imidazopyridines. Retrieved from [Link]

• ResearchGate. (2026). Mild and Scalable C4-Alkylation of Pyridine Derivatives: Enhanced Regioselectivity via Silane-Assisted Electroreduction. Retrieved from [Link]

• MDPI. (2021). Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation: Studies In Vitro and In Ovo Grafts of Chick Chorioallantoic Membrane (CAM) with a Triple Negative Breast Cancer Cell Line. Retrieved from [Link]

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Application Notes and Protocols for Cross-Coupling Reactions of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate Derivatives

Introduction

The furo[3,2-b]pyridine scaffold is recognized as a privileged heterocyclic motif in medicinal chemistry and drug discovery, forming the core of numerous biologically active compounds.[1][2] Its rigid, planar structure and unique electronic properties make it an ideal starting point for developing novel therapeutics.[2][3] The functionalization of this core through palladium-catalyzed cross-coupling reactions is a powerful strategy for creating large libraries of analogues for structure-activity relationship (SAR) studies.[1][4] Reactions such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination allow for the precise installation of diverse aryl, alkynyl, and amino substituents, respectively.[1]

This guide provides an in-depth technical overview and detailed protocols for performing cross-coupling reactions on derivatives of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate. As a Senior Application Scientist, this document moves beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring that researchers can adapt and troubleshoot these powerful synthetic methods.

Critical Prerequisite: Activation of the Furo[3,2-b]pyridine Core for Cross-Coupling

A foundational principle of palladium-catalyzed cross-coupling is the requirement of an electrophilic coupling partner, typically an organic halide or pseudohalide (e.g., triflate). The native C-H bonds on the pyridine ring of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate are generally unreactive under standard cross-coupling conditions. Therefore, the first critical step is the regioselective installation of a suitable leaving group (e.g., Br, I, Cl, or OTf) at a desired position (C5, C6, or C7) on the pyridine ring. This process, often achieved through electrophilic halogenation or conversion of a corresponding phenol to a triflate, "activates" the core for subsequent coupling reactions. All protocols described herein assume the starting material is an appropriately activated (e.g., halogenated) derivative of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Strategic Consideration: The Role of the 3-Hydroxy Group

The presence of the 3-hydroxy group on the furan ring is a key structural feature that requires careful consideration. Its acidic proton and nucleophilic character can potentially interfere with the catalytic cycle, for instance, by reacting with the base or coordinating to the metal center. Two primary strategies can be employed to mitigate these effects:

• Protection/Deprotection: The hydroxyl group can be temporarily masked with a protecting group (e.g., as a methyl ether, benzyl ether, or silyl ether) prior to the cross-coupling reaction. This is often the most robust approach, preventing any unwanted side reactions. The protecting group can then be removed in a subsequent step to yield the final desired product.

• Judicious Selection of Reaction Conditions: In some cases, protection can be avoided by carefully selecting the reaction conditions. For instance, using weaker, non-nucleophilic bases such as carbonates (K₂CO₃, Cs₂CO₃) instead of strong alkoxides (NaOtBu, KOtBu) can prevent the deprotonation of the hydroxyl group, which might otherwise complicate the reaction.[5] This approach is more atom-economical but may require more extensive optimization for each specific substrate.

The following protocols provide a robust starting point, but optimization based on the chosen strategy for the 3-hydroxy group is recommended.

Protocol 1: Suzuki-Miyaura C-C Bond Formation

The Suzuki-Miyaura coupling is a highly versatile method for forming C(sp²)–C(sp²) bonds, enabling the introduction of various aryl or heteroaryl substituents onto the furopyridine core.[1][6]

Reaction Principle: This reaction couples an organoboron compound (boronic acid or boronic ester) with an organic halide in the presence of a palladium catalyst and a base.[7]

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Fig. 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.[1]

Materials:

• Halogenated Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate derivative (1.0 equiv)

• Arylboronic acid or ester (1.2–1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2–5 mol%; or Pd(OAc)₂ with a ligand)

• Ligand (if needed, e.g., SPhos, XPhos, 4-10 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2–3 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane, toluene, or DME/water mixture)

• Schlenk flask or microwave vial, magnetic stirrer, and inert gas source (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the halogenated furopyridine substrate, the boronic acid/ester, the palladium catalyst, the ligand (if used), and the base.

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure the removal of all oxygen.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Heat the mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the desired product.

Table of Recommended Suzuki-Miyaura Conditions

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
1	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	Standard conditions for electron-neutral boronic acids.[1]
2	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄ (2)	Toluene	110	Effective for sterically hindered substrates.
3	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃ (2)	t-BuOH	100	Useful for heteroaryl boronic acids.[8]

Protocol 2: Sonogashira C-C Bond Formation

The Sonogashira coupling is a highly efficient method for forming C(sp²)–C(sp) bonds, installing a versatile alkyne handle onto the furopyridine scaffold.[9] This alkyne can then be used in further transformations, such as "click chemistry" or cyclization reactions.[10][11]

Reaction Principle: This reaction involves the coupling of a terminal alkyne with an aryl or vinyl halide, co-catalyzed by palladium and copper(I) complexes.[12]

Catalytic Cycle for Sonogashira Coupling

Caption: Fig. 2: Interconnected Pd/Cu Sonogashira Cycles.

Detailed Experimental Protocol: Sonogashira Coupling

The following protocol is based on optimized conditions for substituted bromopyridines.[9][12]

Materials:

• Halogenated Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate derivative (1.0 equiv)

• Terminal alkyne (1.1–1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, 2–5 mol%)

• Copper(I) iodide (CuI, 2–10 mol%)

• Base (e.g., triethylamine (Et₃N) or diisopropylamine (DIPA), 2–3 equiv)

• Anhydrous and degassed solvent (e.g., DMF, THF, or toluene)

• Schlenk flask, magnetic stirrer, and inert gas source (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the halogenated furopyridine, the palladium catalyst, and the copper(I) iodide.

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with argon or nitrogen three times.

• Solvent and Reagent Addition: Add the anhydrous, degassed solvent, followed by the base and the terminal alkyne via syringe. The base often serves as a co-solvent.

• Reaction: Stir the reaction mixture at the appropriate temperature (ranging from room temperature to 100 °C) until TLC or LC-MS analysis indicates the consumption of the starting material.

• Workup: Upon completion, cool the reaction mixture. If DMF is used, it can be removed under high vacuum. Alternatively, dilute the mixture with ethyl acetate and wash with saturated aqueous ammonium chloride solution (to remove copper salts) followed by water and brine.

• Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Table of Recommended Sonogashira Conditions

Entry	Catalyst (mol%)	Co-catalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
1	PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N (2)	THF	65	Classic conditions, effective for many substrates.[13]
2	Pd(PPh₃)₄ (5)	CuI (10)	DIPA (3)	Toluene	80	DIPA can be beneficial for sensitive substrates.
3	Pd(OAc)₂ (2.5) / PPh₃ (5)	CuI (5)	Et₃N (excess)	DMF	100	Optimized conditions for amino-bromopyridines, potentially useful here.[9][12]

Protocol 3: Buchwald-Hartwig C-N Bond Formation

The Buchwald-Hartwig amination is the premier method for forming C-N bonds, allowing for the coupling of primary or secondary amines with the furopyridine core.[14][15]

Reaction Principle: This reaction involves the palladium-catalyzed coupling of an amine with an aryl halide or triflate in the presence of a strong, non-nucleophilic base.[14] The choice of ligand is critical for reaction success.[16]

Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Fig. 3: Buchwald-Hartwig Amination Catalytic Cycle.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a general procedure and requires an inert atmosphere due to the air-sensitivity of the catalyst and base.[15]

Materials:

• Halogenated Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate derivative (1.0 equiv)

• Primary or secondary amine (1.1–1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a G3-precatalyst, 1–4 mol% Pd)

• Sterically demanding phosphine ligand (e.g., BINAP, XPhos, RuPhos, 2–8 mol%)

• Base (e.g., NaOtBu, KOtBu, LiHMDS, or Cs₂CO₃, 1.5–2.5 equiv)

• Anhydrous and degassed solvent (e.g., toluene, dioxane, or THF)

• Glovebox or Schlenk line, sealed reaction tube or flask, magnetic stirrer

Procedure:

• Reaction Setup (in a glovebox): To an oven-dried reaction tube, add the palladium precatalyst, the ligand, and the base. Add the halogenated furopyridine substrate and a magnetic stir bar.

• Reagent Addition: Add the solvent, followed by the amine.

• Sealing and Reaction: Seal the tube tightly. If not using a glovebox, the setup should be done under a positive flow of inert gas before sealing. Place the tube in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80–110 °C).

• Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Table of Recommended Buchwald-Hartwig Conditions

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Notes
1	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu (1.5)	Toluene	100	A classic system for aryl amines.
2	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2)	Dioxane	110	Effective for coupling with primary alkylamines.
3	XPhos Pd G3 (2)	-	LiHMDS (1.5)	THF	80	A modern precatalyst system offering high activity and broad scope.[8]

General Experimental Workflow

The successful execution of these cross-coupling reactions follows a logical progression of steps, from initial preparation to final product isolation.

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Application Notes and Protocols for In Vitro Evaluation of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate as a Potential HIF Prolyl Hydroxylase Inhibitor

I. Introduction: Unveiling the Therapeutic Potential of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a heterocyclic compound belonging to the furo[3,2-b]pyridine class. While specific biological activities for this exact molecule are not extensively documented in public literature, its core structure is analogous to a class of compounds that have garnered significant interest in drug discovery: inhibitors of Hypoxia-Inducible Factor (HIF) prolyl hydroxylases (PHDs).[1] The pyridine carboxamide scaffold, in particular, is a known feature of potent HIF-PHD inhibitors.[1]

The HIF pathway is a central regulator of the cellular response to low oxygen levels (hypoxia). The key regulatory protein, HIF-1α, is tightly controlled by a family of 2-oxoglutarate (2OG)-dependent dioxygenases known as PHDs (specifically PHD1, PHD2, and PHD3).[2][3][4] Under normal oxygen conditions (normoxia), PHDs hydroxylate specific proline residues on HIF-1α. This modification allows the von Hippel-Lindau (VHL) protein to recognize and bind to HIF-1α, leading to its ubiquitination and subsequent degradation by the proteasome.[4][5]

Inhibitors of PHDs block this hydroxylation step. This prevents VHL-mediated degradation, causing HIF-1α to stabilize and accumulate even under normoxic conditions.[2][6] The stabilized HIF-1α then translocates to the nucleus, dimerizes with HIF-1β, and binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes.[7][8][9] This transcriptional activation leads to the upregulation of proteins involved in erythropoiesis (like erythropoietin, EPO), angiogenesis, and cell metabolism.[6][10]

This mechanism of action has led to the development of several clinically approved PHD inhibitors, such as Roxadustat and Vadadustat, for the treatment of anemia associated with chronic kidney disease (CKD).[11][12][13][14][15][16][17] Given its structural features, it is hypothesized that Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate may act as a PHD inhibitor.

These application notes provide a comprehensive guide for researchers to investigate this hypothesis through a series of robust in vitro assays. The protocols are designed to be self-validating, moving from direct enzymatic inhibition to cell-based confirmation of HIF-1α stabilization and downstream transcriptional activity.

II. Core Mechanism and Assay Strategy

The central hypothesis is that Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate inhibits PHD enzymes, leading to the stabilization of HIF-1α and subsequent activation of HRE-driven gene expression. Our in vitro testing strategy is therefore designed to interrogate each key step of this proposed pathway.

Caption: Proposed mechanism of action and corresponding in vitro validation points.

III. Quantitative Data Summary: Benchmarking Performance

Effective in vitro studies require appropriate concentration ranges. The following table provides reference IC₅₀ values for well-characterized HIF-PHD inhibitors against the three primary human PHD isoforms. These values serve as a benchmark for designing dose-response experiments with Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Inhibitor	PHD1 IC₅₀ (nM)	PHD2 IC₅₀ (nM)	PHD3 IC₅₀ (nM)	Reference(s)
Vadadustat	15.36	11.83	7.63	[2]
Daprodustat	3.5	22.2	5.5	[2]
Roxadustat	-	591	-	[2]
Molidustat	480	280	450	[2]
IOX4	-	3	-	[7]

Note: IC₅₀ values are highly dependent on specific assay conditions (e.g., substrate and enzyme concentrations). The proposed starting concentration range for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate in cell-based assays is 0.1 µM to 100 µM to capture a broad spectrum of potential potencies.

IV. Experimental Protocols

Protocol 1: Cell-Based HIF-1α Stabilization Assay via Western Blot

This assay directly measures the accumulation of HIF-1α protein in cells treated with the test compound, providing the most direct cellular evidence of PHD inhibition.

A. Rationale & Causality

Inhibition of PHD activity prevents the hydroxylation of HIF-1α, shielding it from VHL-mediated proteasomal degradation.[3][5] This leads to a rapid and detectable increase in intracellular HIF-1α protein levels. Western blotting is a standard and reliable method to quantify this accumulation.[18][19] We use a known hypoxia-mimetic agent, such as Dimethyloxalylglycine (DMOG) or Cobalt Chloride (CoCl₂), as a positive control, as they are well-documented to induce HIF-1α stabilization.[19][20] A housekeeping protein (e.g., β-actin or GAPDH) is used as a loading control to ensure that observed changes in HIF-1α are not due to variations in the amount of total protein loaded per lane.

Caption: Workflow for Western Blot detection of HIF-1α stabilization.

B. Detailed Step-by-Step Methodology

• Cell Culture:

  • Seed a suitable cell line (e.g., HeLa, U2OS, or Hep3B) in 6-well plates at a density that will result in 70-80% confluency on the day of treatment.

  • Incubate at 37°C in a 5% CO₂ humidified incubator for 24 hours.

• Compound Treatment:

  • Prepare a stock solution of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate in DMSO.

  • Prepare serial dilutions of the test compound in cell culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Prepare a positive control (e.g., 100 µM CoCl₂ or 1 mM DMOG) and a vehicle control (DMSO concentration matched to the highest compound concentration).[19][20]

  • Aspirate the old medium from the cells and add the medium containing the respective treatments.

  • Incubate for a predetermined time, typically 4 to 8 hours, as HIF-1α stabilization can be maximal within this timeframe.[18]

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells in 100-150 µL of RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (total protein extract) to a new tube.

  • Determine the protein concentration of each lysate using a BCA protein assay kit.[19]

• Western Blotting:

  • Normalize all samples by diluting them with lysis buffer and Laemmli sample buffer to the same final protein concentration (e.g., 20-30 µg per lane).

  • Denature samples by heating at 95°C for 5 minutes.

  • Load samples onto an 8% SDS-polyacrylamide gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against HIF-1α (e.g., at a 1:1000 dilution) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with an HRP-conjugated secondary antibody (e.g., at a 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with a primary antibody for a loading control (e.g., β-actin or GAPDH).

• Data Analysis:

  • Quantify the band intensities for HIF-1α and the loading control using image analysis software (e.g., ImageJ).

  • Normalize the HIF-1α signal to the corresponding loading control signal for each sample.

  • Plot the normalized HIF-1α levels against the concentration of the test compound to determine the dose-response relationship.

Protocol 2: Hypoxia Response Element (HRE) Luciferase Reporter Assay

This assay provides a functional readout of HIF-1α activity by measuring its ability to induce transcription from HRE-driven promoters. It confirms that the stabilized HIF-1α is transcriptionally active.

A. Rationale & Causality

Upon stabilization and nuclear translocation, the HIF-1α/β heterodimer binds to HRE sequences to activate gene transcription.[7][8] This assay utilizes a reporter system where a luciferase gene is placed under the control of a promoter containing multiple HRE copies.[8][9] The amount of light produced by the luciferase enzyme is directly proportional to the transcriptional activity of HIF-1, providing a highly sensitive and quantitative measure of the compound's effect on the HIF pathway.[21] A co-transfected constitutive reporter (e.g., Renilla luciferase) is often used to normalize for transfection efficiency and cell viability.[2][21]

Caption: Workflow for HRE Luciferase Reporter Assay.

B. Detailed Step-by-Step Methodology

• Cell Seeding and Transfection:

  • Seed cells (e.g., HEK293T or ME-180) into a white, clear-bottom 96-well plate at a density of 20,000-40,000 cells per well.[8][9]

  • Incubate overnight at 37°C, 5% CO₂.

  • On the following day, co-transfect the cells in each well with an HRE-driven firefly luciferase reporter plasmid (e.g., pGL4.42[luc2P/HRE/Hygro]) and a control plasmid expressing a different luciferase (e.g., Renilla) under a constitutive promoter (e.g., pRL-TK).[22][23] Use a suitable transfection reagent according to the manufacturer's protocol.

  • Incubate for 24 hours to allow for plasmid expression.

• Compound Treatment:

  • Prepare a 2x concentrated serial dilution of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate, positive control (e.g., DMOG), and vehicle control in fresh culture medium.

  • Carefully remove the medium from the transfected cells and add 100 µL of the appropriate treatment solution to each well.

  • Include "Unstimulated Control" wells that receive only fresh medium with vehicle.[8]

  • Incubate the plate for an additional 16-24 hours.

• Luciferase Assay:

  • Equilibrate the plate and luciferase assay reagents to room temperature.

  • Perform the luciferase measurement using a dual-luciferase reporter assay system according to the manufacturer's instructions. This typically involves:

    • Removing the culture medium.

    • Adding a passive lysis buffer.

    • Adding the first substrate (e.g., for Firefly luciferase) and measuring luminescence on a plate-reading luminometer.

    • Adding the second substrate (e.g., for Renilla luciferase) which simultaneously quenches the first signal, and measuring the second luminescence.

• Data Analysis:

  • For each well, calculate the ratio of the Firefly luciferase signal to the Renilla luciferase signal. This normalization corrects for variability in cell number and transfection efficiency.

  • Calculate the "Fold Induction" for each treatment by dividing the normalized luciferase activity of the treated wells by the normalized activity of the vehicle-treated (unstimulated) wells.

  • Plot the Fold Induction against the compound concentration and fit the data to a dose-response curve to determine the EC₅₀ value.

V. Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the initial in vitro characterization of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate as a potential HIF prolyl hydroxylase inhibitor. Positive results from these assays—specifically, dose-dependent stabilization of HIF-1α and subsequent activation of HRE-mediated transcription—would provide strong evidence for its proposed mechanism of action.

Should the compound demonstrate significant activity, further studies would be warranted. These could include direct biochemical assays to confirm inhibition of purified PHD1, PHD2, and PHD3 isoforms to determine potency and selectivity, as well as analysis of downstream gene and protein expression (e.g., VEGF, EPO) via qPCR or ELISA to confirm the biological consequences of HIF activation.[11][19] These collective data will be crucial for determining the therapeutic potential of this compound.

VI. References

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Catalytic Functionalization of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate: A Technical Guide for Advanced Scaffold Derivatization

Executive Summary

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS: 107095-99-8) is a highly privileged heterocyclic building block in modern medicinal chemistry. The rigid, planar furo[3,2-b]pyridine pharmacophore has demonstrated exceptional utility in the development of selective kinase inhibitors, particularly targeting Homeodomain-Interacting Protein Kinases (HIPKs) and Cyclin-Dependent Kinase 2 (CDK2)[1].

While direct C-H functionalization of the bare furo[3,2-b]pyridine scaffold can suffer from poor regioselectivity and requires harsh, complex metalation conditions[2], utilizing a pre-functionalized scaffold like ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate allows for precise, predictable derivatization[3]. This guide details the strategic activation and catalytic functionalization of this molecule, providing researchers with self-validating protocols to generate diverse, biologically active libraries.

Mechanistic Insights & Strategic Functionalization

The molecule presents two orthogonal vectors for functionalization: the C-3 hydroxyl group and the C-2 ethyl ester.

• C-3 Electrophilic Activation : The hydroxyl group at the C-3 position is electronically stabilized by the adjacent electron-withdrawing ester. By converting this hydroxyl into a highly reactive pseudohalide (e.g., a trifluoromethanesulfonate/triflate), the C-3 position becomes highly susceptible to palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings)[4].

• C-2 Downstream Derivatization : Post-coupling, the C-2 ester can be saponified to the corresponding carboxylic acid, opening pathways for amide coupling to explore structure-activity relationships (SAR) or decarboxylative functionalization to yield the 2-unsubstituted core.

Reaction Workflow

Catalytic functionalization workflow for ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Experimental Methodologies

Protocol A: Synthesis of Ethyl 3-(((trifluoromethyl)sulfonyl)oxy)furo[3,2-b]pyridine-2-carboxylate

This protocol details the conversion of the C-3 hydroxyl group into a triflate, priming the scaffold for transition-metal catalysis.

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask under an argon atmosphere. Add ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration.

• Base Addition: Inject N,N-Diisopropylethylamine (DIPEA) (2.5 equiv) via syringe and stir for 10 minutes.

• Cooling & Activation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Slowly add trifluoromethanesulfonic anhydride (Tf₂O) (1.5 equiv) dropwise over 15 minutes.

• Maturation: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to 0 °C over an additional hour.

• Quenching & Extraction: Quench the reaction at 0 °C with cold saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Causality & Self-Validation (IPC):

• Reagent Causality: Trifluoromethanesulfonic anhydride is highly electrophilic. The use of DIPEA rather than standard triethylamine is critical; DIPEA’s steric bulk prevents it from acting as a competing nucleophile, thereby suppressing the formation of unwanted quaternary ammonium byproducts. The strict -78 °C initiation is required because the exothermicity of the O-sulfonylation can lead to decomposition of the furo[3,2-b]pyridine core if thermal runaway occurs.

• Self-Validation System: The starting material is highly polar and strongly UV-active. TLC (Hexane/EtOAc 3:1) will show a distinct, immediate shift to a higher Rf​ value for the triflate. The use of cold NaHCO₃ during the workup is a deliberate choice to neutralize excess Tf₂O and triflic acid without risking the hydrolysis of the newly formed, moisture-sensitive triflate ester.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C-3

This protocol utilizes the triflate intermediate to introduce aryl or heteroaryl groups at the C-3 position.

Step-by-Step Procedure:

• Setup: In a Schlenk tube, combine the C-3 triflate intermediate (1.0 equiv), the desired arylboronic acid (1.5 equiv), and K₂CO₃ (3.0 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%).

• Solvent & Degassing: Add a degassed mixture of 1,4-Dioxane and H₂O (4:1 v/v) to achieve a 0.2 M concentration. Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Heating: Seal the tube and heat the mixture to 90 °C in a pre-heated oil bath for 4–6 hours.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove palladium residues. Concentrate and purify via flash column chromatography.

Causality & Self-Validation (IPC):

• Reagent Causality: The use of Pd(dppf)Cl₂ is deliberate; the large bite angle (99°) of the 1,1'-bis(diphenylphosphino)ferrocene ligand accelerates the reductive elimination step, which is typically the rate-limiting bottleneck when coupling sterically hindered ortho-substituted heteroaryls. The 1,4-Dioxane/H₂O (4:1) solvent system is employed because water is strictly required to dissolve the K₂CO₃ base and generate the reactive hydroxyboronate intermediate [R−B(OH)3​]− , which undergoes transmetalation with the Pd(II) complex.

• Self-Validation System: The reaction is self-validating through visual and analytical cues. A shift from a clear yellow/orange solution to a dark black suspension indicates premature catalyst degradation (Pd black precipitation). Analytically, LC-MS must confirm the complete disappearance of the triflate isotopic mass and the emergence of the product mass. If unreacted triflate persists after 4 hours, an additional 2.5 mol% of catalyst should be spiked, confirming catalyst deactivation rather than reagent depletion.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between catalyst/ligand selection and the yield of the C-3 Suzuki-Miyaura cross-coupling step, demonstrating why the conditions in Protocol B were selected.

Entry	Catalyst (5 mol%)	Ligand	Base (3.0 eq)	Solvent System	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄	PPh₃	Na₂CO₃	Toluene/H₂O (4:1)	90	45
2	Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O (4:1)	100	62
3	Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane/H₂O (4:1)	100	78
4	Pd(dppf)Cl₂	dppf	K₂CO₃	Dioxane/H₂O (4:1)	90	88
5	Pd(dppf)Cl₂	dppf	Cs₂CO₃	Dioxane/H₂O (4:1)	90	91*

*Note: While Entry 5 yielded a marginally higher output, Entry 4 was selected for Protocol B due to the significantly lower cost and easier handling of K₂CO₃ compared to highly hygroscopic Cs₂CO₃.

References

• L'Helgoual'ch, J. M., et al. "Successive Regioselective Metalations of Fused Heterocycles: Synthesis of Polyfunctionalized Furo[3,2-b]pyridines." The Journal of Organic Chemistry - ACS Publications, 2013. URL:[Link]

• M. K., et al. "Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents." Anticancer Agents in Medicinal Chemistry - PubMed, 2020. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. evitachem.com [evitachem.com]
• 4. Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of fused bicyclic heterocycles from Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Introduction & Scientific Rationale

Fused bicyclic heterocycles, particularly furo[3,2-b]pyridine derivatives, are highly privileged scaffolds in modern drug discovery, frequently utilized in the design of kinase inhibitors and modulators of the NF-κB signaling pathway [1]. The synthesis of these bicyclic systems often requires precise control over intramolecular cyclization and subsequent functional group manipulation.

This application note details the robust protocol for generating furo[3,2-b]pyridin-3-ol (which exists in tautomeric equilibrium with furo[3,2-b]pyridin-3(2H)-one) starting from the key intermediate ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate [2].

Causality in Experimental Design

The transformation relies on a tandem ester hydrolysis and decarboxylation sequence.

• Hydrolysis: The ethyl ester at the C2 position is highly susceptible to acid-catalyzed hydrolysis. Using 6 M aqueous hydrochloric acid under reflux conditions ensures complete conversion of the ester to the corresponding carboxylic acid.

• Decarboxylation: The resulting β-keto acid intermediate (furo[3,2-b]pyridine-2-carboxylic acid, 3-hydroxy-) is thermally unstable. The elevated temperature of the refluxing aqueous acidic medium provides the necessary activation energy to drive the loss of carbon dioxide, yielding the target bicyclic core [2].

Experimental Protocol: Hydrolysis and Decarboxylation

The following self-validating protocol is optimized for high-purity recovery of the fused bicyclic heterocycle.

Materials Required

• Starting Material: Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (1.0 eq)

• Reagents: Aqueous hydrochloric acid (6 M), Solid sodium bicarbonate (NaHCO₃) or 2 M NaOH solution, Anhydrous sodium sulfate (Na₂SO₄)

• Solvents: Ethyl acetate (EtOAc)

• Equipment: Round-bottom flask, reflux condenser, magnetic stirrer with heating mantle, pH meter, separatory funnel, rotary evaporator.

Step-by-Step Methodology

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (1.0 eq).

• Acid Addition: Suspend the starting material in 6 M aqueous hydrochloric acid (approximately 10 mL per gram of starting material). Ensure the flask is fitted with a reflux condenser.

• Thermal Decarboxylation: Heat the reaction mixture to a vigorous reflux (approx. 100–105 °C). Maintain reflux for 4 to 8 hours.

  • Expert Insight: Monitor the reaction via TLC (e.g., 1:1 EtOAc/Hexanes) or LC-MS. The disappearance of the starting material and the cessation of CO₂ gas evolution indicate reaction completion.

• Cooling & Neutralization: Remove the heat source and allow the reaction mixture to cool to room temperature. Carefully neutralize the acidic solution by adding solid NaHCO₃ in small portions (to control effervescence) or by dropwise addition of NaOH solution until the pH reaches 7.0–8.0.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 × 15 mL per gram of theoretical yield).

• Drying & Concentration: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to afford the crude Furo[3,2-b]pyridin-3-ol.

• Purification (Optional): The crude product can be purified via flash column chromatography or recrystallization depending on downstream purity requirements.

Quantitative Data Summary

The table below summarizes the stoichiometric and operational parameters for the synthesis.

Parameter	Value / Condition	Rationale
Starting Material	1.0 Equivalent	Limiting reagent
6 M HCl	10 Vol (mL/g)	Provides acidic medium for hydrolysis and acts as solvent
Temperature	100–105 °C (Reflux)	Drives thermal decarboxylation of the β-keto acid
Reaction Time	4–8 Hours	Ensures complete conversion; verified by TLC/LC-MS
Extraction Solvent	Ethyl Acetate	Optimal partition coefficient for the heterocyclic product
Expected Yield	75–85%	Dependent on extraction efficiency and tautomeric stability

Workflow Visualization

The following diagram illustrates the logical progression of the synthetic workflow, highlighting the critical checkpoints in the protocol.

Caption: Step-by-step synthetic workflow for the decarboxylative preparation of Furo[3,2-b]pyridin-3-ol.

References

• Google Patents. (2023). US20230416256A1 - SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE.

Application Note: Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate as a Strategic Precursor for Selective Kinase Inhibitors

Executive Summary & Scientific Rationale

The discovery of highly selective kinase inhibitors is a cornerstone of modern targeted oncology and neurodegenerative disease therapy. Among the emerging privileged scaffolds, the furo[3,2-b]pyridine core has demonstrated exceptional utility as an ATP-competitive hinge-binding motif[1]. Its rigid, planar geometry—comprising an electron-deficient pyridine ring fused to an electron-rich furan ring—enables precise hydrogen-bonding interactions within the kinase active site[2].

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (CAS 107095-99-8) serves as the pivotal synthetic precursor for this scaffold[3]. By providing orthogonal functional handles, this intermediate allows for downstream chemoselective cross-coupling, leading to the generation of highly potent inhibitors targeting Cdc2-like kinases (CLKs) and Homeodomain-Interacting Protein Kinases (HIPKs)[4]. This application note details the mechanistic rationale, validated synthetic protocols, and quantitative profiling required to leverage this precursor in drug development workflows.

Mechanistic Pathway: From Precursor to Target Modulation

The therapeutic value of the furo[3,2-b]pyridine scaffold lies in its ability to selectively target the ATP-binding pocket of specific kinases[1]. While the hinge region of kinases is highly conserved, derivatization of the furo[3,2-b]pyridine core at the 3- and 5-positions allows the resulting inhibitors to engage with the less-conserved "back pocket" of the enzyme[5]. This back-pocket interaction is the primary driver of the exceptional selectivity observed against CLK1/2/4 over CLK3, effectively modulating pre-mRNA splicing and inducing apoptosis in aberrant cancer cells[6].

Caption: Mechanism of action for furo[3,2-b]pyridine-derived CLK inhibitors in cancer models.

Experimental Workflow: Synthesis of the Precursor

The synthesis of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is achieved through a robust, self-validating two-step sequence starting from commercially available ethyl 3-hydroxypicolinate[7].

Caption: Workflow for the synthesis of the furo[3,2-b]pyridine core via Dieckmann condensation.

Protocol 1: O-Alkylation to Form the Diester Intermediate

Causality & Logic: The phenolic hydroxyl group on ethyl 3-hydroxypicolinate acts as a nucleophile. Acetone and potassium carbonate ( K2​CO3​ ) are selected to provide a mild basic environment that deprotonates the phenol without hydrolyzing the existing ethyl ester, ensuring high chemoselectivity during the SN​2 attack on ethyl bromoacetate[7].

• Setup: In a round-bottom flask, dissolve ethyl 3-hydroxypicolinate (1.0 eq) in anhydrous acetone.

• Reagent Addition: Add anhydrous K2​CO3​ (1.5 eq) followed by dropwise addition of ethyl bromoacetate (1.1 eq).

• Reaction: Reflux the mixture for 8-12 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

• Workup (Self-Validation): Filter the inorganic salts. Concentrate the filtrate and extract with ethyl acetate/water. The organic layer must be washed with brine to remove residual acetone, yielding ethyl 2-((3-(ethoxycarbonyl)pyridin-2-yl)oxy)acetate.

Protocol 2: Intramolecular Dieckmann Condensation

Causality & Logic: Sodium hydride (NaH) acts as a strong base to generate an enolate at the alpha-carbon of the newly added acetate group. This enolate attacks the adjacent ethoxycarbonyl group on the pyridine ring. Strict anhydrous conditions (toluene) are mandatory; any moisture will quench the NaH and hydrolyze the ester, preventing the critical ring closure[7].

• Preparation: To a flame-dried, three-necked flask under argon, add a suspension of NaH (1.2 eq, 60% dispersion in mineral oil) in anhydrous toluene[7].

• Addition: Cool to 0 °C. Slowly add a solution of the diester intermediate (1.0 eq) in anhydrous toluene.

• Cyclization: Warm to room temperature, then heat to 80-90 °C for 4-6 hours[7].

• Quenching & Isolation (Self-Validation): Cool to 0 °C and cautiously quench with water. Critical Step: Acidify the aqueous layer with 1 M HCl to a pH of exactly 3-4[7]. This specific pH ensures the beta-keto ester precipitates or partitions cleanly into the organic phase during ethyl acetate extraction.

• Verification: Confirm the product (Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate) via LCMS (Expected [M+H]+ : ~208.05 m/z).

Protocol 3: Hydrolysis & Decarboxylation (Optional Scaffold Generation)

If the bare furo[3,2-b]pyridin-3-ol core is required for specific halogenation handles:

• Reaction: Reflux the carboxylate in 6 M aqueous HCl for 4-8 hours[7].

• Mechanism: Acid-catalyzed saponification yields the beta-keto acid, which undergoes rapid thermal decarboxylation.

• Neutralization: Cool and neutralize with solid NaHCO3​ to pH 7-8 before extraction[7].

Quantitative Profiling of Lead Compounds

Derivatization of the furo[3,2-b]pyridine core (e.g., via Suzuki or Sonogashira cross-coupling at the 3- and 5-positions) yields potent inhibitors like MU1210 and MU135 [4]. The table below summarizes the highly selective nature of these derivatives, proving the efficacy of the back-pocket binding strategy[6].

Target Kinase / Assay	Inhibitor	IC₅₀ Value	Biological Implication
CLK1	MU1210	8 nM	Potent inhibition of pre-mRNA splicing
CLK2	MU1210	20 nM	Disruption of cell cycle regulation
CLK4	MU1210	12 nM	High affinity for the active conformation
CLK3	MU1210	>3000 nM	Demonstrates exceptional isoform selectivity
MCF-7 Cell Viability	MU1210	4.6 μM	Attenuation of breast cancer cell proliferation

Data summarized from the profiling of MU1210, a state-of-the-art chemical biology probe derived from the furo[3,2-b]pyridine scaffold[6].

References

• Highly selective inhibitors of protein kinases CLK and HIPK with the furo[3,2-b]pyridine core Source: European Journal of Medicinal Chemistry (NIH/PubMed) URL:[Link]

• Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway Source: Angewandte Chemie International Edition (NIH/PubMed) URL:[Link]

Sources

• 1. Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. Highly selective inhibitors of protein kinases CLK and HIPK with the furo[3,2-b]pyridine core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving yield in the synthesis of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Welcome to the Technical Support Center for Heterocyclic Scaffold Synthesis. This guide is engineered for researchers, medicinal chemists, and process scientists focusing on the optimization and troubleshooting of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate .

The furo[3,2-b]pyridine core is a privileged pharmacophore frequently utilized in the development of selective kinase inhibitors (such as NF-κB inducing kinase inhibitors)[1]. Synthesizing this bicyclic system typically relies on a two-step sequence: the O-alkylation of a 3-hydroxypyridine derivative, followed by a base-catalyzed intramolecular cyclization[2][3].

Below, we detail the mechanistic workflow, validated protocols, and a causality-driven troubleshooting guide to help you maximize your synthetic yield.

Mechanistic Overview & Synthetic Workflow

The formation of the furo[3,2-b]pyridine ring system is achieved via a Thorpe-Ziegler/Dieckmann-type intramolecular cyclization. The starting material, ethyl 3-hydroxypicolinate, is first O-alkylated with ethyl bromoacetate to form a diester intermediate. In the presence of a strong base, the active methylene of the acetate group is deprotonated, attacking the adjacent picolinate ester carbonyl to close the furan ring[3].

Two-step synthetic workflow for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems with built-in analytical checkpoints. The cyclization parameters are adapted from validated industrial methodologies for NIK inhibitor intermediates[1].

Step 1: Preparation of Ethyl 3-(2-ethoxy-2-oxoethoxy)picolinate (Diester Intermediate)

• Initiation: Dissolve ethyl 3-hydroxypicolinate (1.0 equiv) in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.

• Deprotonation: Add finely powdered, anhydrous K₂CO₃ (1.5 equiv). Stir the suspension at room temperature for 30 minutes to ensure complete formation of the phenoxide-like anion. The solution will typically darken.

• Alkylation: Cool the mixture to 0–5 °C using an ice bath. Add ethyl bromoacetate (1.1 equiv) dropwise over 15 minutes to control the exothermic reaction and minimize dialkylation.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–6 hours.

• In-Process Control: Monitor via LCMS. The reaction is complete when the starting material mass [M+H]⁺ is <2% relative to the product mass.

• Workup: Quench with ice-cold water. Extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na₂SO₄, filter, and concentrate in vacuo.

Step 2: Intramolecular Cyclization to Target Compound

• Base Preparation: To a flame-dried round-bottom flask, add a solution of sodium ethanolate (NaOEt, 21% wt in EtOH, 2.2 equiv) and anhydrous toluene (to achieve a 0.5 M concentration relative to the substrate)[1].

• Cyclization: Add the diester intermediate from Step 1 (1.0 equiv) to the basic solution.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture at 111 °C for 18 hours[1].

• Quenching (Critical Step): Allow the mixture to cool to room temperature. Carefully adjust the pH of the mixture to exactly pH 7–8 using 12 N HCl[1].

• Isolation: Extract the neutralized mixture with Dichloromethane (DCM) or EtOAc. Dry the organic phase over MgSO₄, filter, and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc gradient) to yield the pure Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate.

Quantitative Data Presentation: Optimization of Cyclization Conditions

The choice of base and solvent in Step 2 dictates the balance between successful ring closure and degradative side reactions. Below is a comparative matrix of cyclization conditions:

Base (Equiv)	Solvent System	Temp (°C)	Time (h)	Isolated Yield (%)	Primary Yield-Limiting Factor / Impurity
NaOEt (2.2)	EtOH / Toluene	111	18	82 - 88%	Optimal Conditions (Trace Hydrolysis)
NaOEt (2.2)	EtOH (Neat)	78 (Reflux)	24	45%	Incomplete conversion (Temp too low)
KOtBu (2.0)	THF	65 (Reflux)	12	30%	Transesterification & Decarboxylation
K₂CO₃ (3.0)	DMF	100	24	<10%	Base insufficiently strong for enolization
NaH (2.5)	THF	25	6	55%	Complex mixture / Ring-opening

Troubleshooting Guide & FAQs

Understanding the causality behind reaction failures is critical for process optimization. Use the logic tree and the subsequent FAQs to diagnose and resolve your specific issues.

Troubleshooting logic tree addressing common yield-limiting factors in the synthesis.

Q1: Why is my O-alkylation yield low, and why am I seeing a highly polar side product?

A: You are likely experiencing competing N-alkylation . 3-hydroxypyridines are ambident nucleophiles; the negative charge of the deprotonated intermediate is delocalized between the oxygen atom and the pyridine nitrogen.

• The Fix: To favor O-alkylation, use a mild base like K₂CO₃ or Ag₂CO₃ rather than NaH. Furthermore, maintaining a strictly cold addition (0–5 °C) of the electrophile and using a polar aprotic solvent (DMF) helps stabilize the hard oxygen nucleophile, directing the attack to the oxygen rather than the softer nitrogen.

Q2: The cyclization step is stalling at ~40% conversion. How can I drive the reaction to completion without degrading the product?

A: The intramolecular cyclization requires sufficient thermal energy to overcome the steric hindrance of the bicyclic transition state. If you are only using refluxing ethanol (78 °C), the temperature is insufficient.

• The Fix: Introduce toluene as a co-solvent. As demonstrated in the optimized protocol[1], adding toluene allows you to safely increase the reaction temperature to 111 °C, which provides the necessary thermodynamic push to drive the equilibrium toward the closed ring.

Q3: Why must I use Sodium Ethoxide (NaOEt) instead of a stronger, more soluble base like Potassium tert-Butoxide (KOtBu)?

A: This is a critical principle of ester chemistry. You must match the alkoxide base to the ester leaving group to prevent transesterification . If you use KOtBu or NaOMe on an ethyl ester, the base will attack the ester carbonyl, resulting in a chaotic mixture of tert-butyl, methyl, and ethyl esters. NaOEt ensures that any transesterification simply regenerates the starting ethyl ester.

Q4: After the cyclization workup, my LCMS shows a major peak corresponding to [M-72] (loss of the ester group). What happened?

A: Your product underwent hydrolysis followed by spontaneous decarboxylation . The furo[3,2-b]pyridine-2-carboxylate system is highly sensitive to pH extremes.

• The Fix: This occurs if the reaction is quenched with water but not neutralized, allowing residual NaOEt to hydrolyze the ester to a carboxylic acid. If the pH subsequently drops below 4 during acidification, the resulting 3-hydroxy-2-carboxylic acid rapidly decarboxylates to form furo[3,2-b]pyridin-3(2H)-one[3]. You must strictly adjust the pH to 7–8 using 12 N HCl before extraction to preserve the ester linkage[1].

References

• Furopyridines. III. A new synthesis of furo[3,2‐b]pyridine and its 2‐and 3‐methyl derivatives Source: Journal of Heterocyclic Chemistry (Shiotani, S., & Morita, H., 1986) URL:[Link]

• SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE (US20230416256A1)

Sources

• 1. US20230416256A1 - SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE - Google Patents [patents.google.com]
• 2. 标题：Furopyridines. III. A new synthesis of furo [3, 2??b] pyridine【化源网】 [chemsrc.com]
• 3. semanticscholar.org [semanticscholar.org]

Technical Support Center: Troubleshooting Crystallization Impurities in Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Welcome to the Advanced Technical Support Center. This guide is designed for medicinal chemists, process scientists, and drug development professionals working with the furo[3,2-b]pyridine scaffold—a privileged structure frequently utilized in the design of highly selective kinase inhibitors and Hedgehog pathway modulators ([1]).

The synthesis of ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is typically achieved via the O-alkylation of ethyl 3-hydroxypicolinate, followed by an intramolecular Dieckmann condensation using a strong base such as sodium ethoxide or sodium hydride in anhydrous toluene ([2],[3]). While the reaction is robust, isolating the pure ester via crystallization can be complicated by co-crystallizing impurities. This guide provides the mechanistic causality behind these impurities and self-validating protocols to eliminate them.

Impurity Resolution Workflow

Logical workflow for identifying and purging crystallization impurities.

Frequently Asked Questions (FAQs)

Q1: My crystallized product has a depressed melting point, and HPLC shows a major non-polar impurity. What is it, and how do I remove it? A1: You are likely observing carryover of the unreacted diester intermediate, ethyl 3-(2-ethoxy-2-oxoethoxy)picolinate.

• Causality: The Dieckmann condensation requires strictly anhydrous conditions. If trace moisture is present in the toluene or the base (e.g., NaOEt) is partially quenched, the cyclization stalls, leaving unreacted diester ([4]).

• Fix: The diester is highly soluble in non-polar solvents, whereas the cyclized furo[3,2-b]pyridine target is more polar due to its hydroxyl group. Wash the crude crystal bed with cold heptane or a low-ratio ethyl acetate/hexane mixture to selectively dissolve and purge the diester.

Q2: I am observing a highly polar impurity that co-crystallizes with the product. LC-MS shows a mass corresponding to the loss of an ethyl group. How do I prevent this? A2: This is the hydrolyzed byproduct, 3-hydroxyfuro[3,2-b]pyridine-2-carboxylic acid.

• Causality: The furo[3,2-b]pyridine core and its ester linkage are sensitive to harsh aqueous conditions ([5]). If the reaction mixture is quenched too aggressively with strong aqueous HCl, saponification of the ester occurs.

• Fix: Neutralize the reaction carefully to pH 7–8 using a buffered solution (e.g., saturated NaHCO₃). If the acid impurity is already present in your crude solid, perform a pH-controlled aqueous wash: dissolve the crude in EtOAc and wash with a mild bicarbonate solution. The acid partitions into the aqueous layer as a sodium salt, while the target ester remains in the organic phase.

Q3: My crystals are cloudy, and elemental analysis indicates high sodium content. How do I eliminate inorganic salt inclusions? A3: Inorganic salts (such as sodium ethoxide byproducts or sodium chloride from neutralization) can become trapped in the crystal lattice if crystallization is forced too quickly.

• Causality: Rapid nucleation (crash-cooling) creates crystal defects that trap mother liquor and dissolved salts.

• Fix: Adopt a controlled, slow-cooling crystallization protocol. Dissolve the crude material in hot ethanol, perform a hot filtration to remove insoluble inorganic salts, and cool the filtrate slowly (e.g., 5 °C/hour) to ensure a highly ordered, salt-free crystal lattice.

Q4: NMR analysis of my purified crystals shows a complex mixture of signals, but HPLC shows a single peak. What is happening? A4: You are observing keto-enol tautomerism. Furo[3,2-b]pyridin-3-ols exist in equilibrium with their keto tautomer, furo[3,2-b]pyridin-3(2H)-one ([2]).

• Causality: While they are the same molecule, rapid crystallization can trap a mixture of both tautomeric states in the solid phase, leading to complex NMR spectra and inconsistent crystal habits.

• Fix: Prolonged aging of the crystal slurry in the mother liquor at room temperature allows the equilibrium to shift entirely toward the thermodynamically most stable polymorph.

Quantitative Impurity Profiling

To effectively troubleshoot, you must match the analytical detection method to the chemical nature of the impurity. For HPLC purity analysis, a C18 column with a water/acetonitrile gradient containing 0.1% formic acid is highly recommended ([6]).

Impurity Profile	Chemical Nature	Primary Detection Method	Relative Polarity (vs. Target)	Validated Removal Strategy
Unreacted Diester	Neutral Ester	HPLC (UV 254 nm) / TLC	Lower (Non-polar)	Cold heptane/EtOAc trituration
Hydrolyzed Acid	Carboxylic Acid	LC-MS / ¹H NMR	Higher (Polar)	Mild basic aqueous wash (pH 7-8)
Inorganic Salts	Ionic (Na⁺/K⁺)	Elemental Analysis / Ash	Highly Polar (Insoluble in organics)	Hot filtration in EtOH
Keto Tautomer	Ketone	¹H NMR / IR	Similar	Slurry aging / Slow cooling

Self-Validating Experimental Protocol: Optimized Crystallization

This methodology is designed as a self-validating system. Each step includes built-in checks to ensure impurities are purged before proceeding to the next phase of isolation.

Step 1: Biphasic Quench and Pre-Purification

• Upon completion of the Dieckmann condensation in toluene, cool the reaction to 0 °C.

• Carefully add saturated aqueous NaHCO₃ until the aqueous phase reaches exactly pH 7–8 ([2]).

• Extract the mixture with Ethyl Acetate (3x).

  • Causality Check: Using a mild base prevents the saponification of the ethyl ester ([5]). The organic layer retains the target and non-polar diester; the aqueous layer successfully purges inorganic salts and polar hydrolyzed acid.

Step 2: Hot Dissolution and Filtration

• Concentrate the combined organic layers under reduced pressure to yield a crude solid.

• Suspend the crude solid in a minimal volume of boiling Ethanol (EtOH).

• Perform a hot filtration through a pre-warmed Celite pad into a clean, heated flask.

  • Causality Check: This step physically removes any residual inorganic salts that could act as heterogeneous nucleation sites and cause lattice defects.

Step 3: Controlled Nucleation and Aging

• Transfer the hot filtrate to a temperature-controlled crystallization dish.

• Program a cooling ramp from 78 °C to 20 °C at a rate of 5 °C/hour.

• Once at 20 °C, allow the crystal slurry to age with gentle stirring for 12 hours.

  • Causality Check: Slow cooling and prolonged aging ensure the thermodynamic product crystallizes, driving the keto-enol equilibrium toward a single, stable crystal habit ([7]).

Step 4: Anti-Solvent Wash and Isolation

• Filter the aged crystals under vacuum.

• Wash the crystal bed with 2 volumes of ice-cold heptane containing 5% ethyl acetate.

  • Causality Check: The unreacted diester intermediate is highly soluble in non-polar solvents, whereas the target furo[3,2-b]pyridine is minimally soluble in cold heptane, ensuring the final removal of starting material carryover.

• Dry the crystals under a high vacuum at 40 °C to constant weight.

Step 5: Final Validation Analyze the final crystals via HPLC (C18 column, 0.1% Formic acid in Water/Acetonitrile) to confirm a purity of >99.0% ([6]).

References

• IntechOpen. "Fused Pyridine Derivatives: Synthesis and Biological Activities." IntechOpen, 2022. [Link]

• Google Patents. "WO2018229193A1 - Benzofuran amides and heteroaromatic analogues thereof for use in therapy.

• Shiotani, S., et al. "Furopyridines. III. A new synthesis of furo[3,2-b]pyridine." Journal of Heterocyclic Chemistry, 1986.[Link]

• Chemical Synthesis Database. "furo[3,2-b]pyridine - 272-62-8." Chemsynthesis, 2025.[Link]

Sources

• 1. Fused Pyridine Derivatives: Synthesis and Biological Activities | IntechOpen [intechopen.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2018229193A1 - Benzofuran amides and heteroaromatic analogues thereof for use in therapy - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemsynthesis.com [chemsynthesis.com]

Technical Support Center: Optimizing Storage and Preventing Degradation of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the stability of fused heterocyclic esters. Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a highly valuable building block in drug discovery, particularly for synthesizing kinase inhibitors and other therapeutic agents[1]. However, its unique structural features—an ester group adjacent to a hydroxyl group on an electron-rich furo-pyridine core—make it highly susceptible to thermal and hydrolytic degradation if storage protocols are not strictly maintained.

This guide is designed to provide you with the mechanistic understanding, troubleshooting strategies, and self-validating protocols required to maintain the absolute integrity of your compounds.

Mechanistic Causality of Degradation

Before implementing storage protocols, we must understand the causality of the molecule's degradation. While nitrogen-rich heterocyclic esters generally exhibit thermal stability up to 250 °C under strictly inert, dry conditions[2], the presence of ambient moisture fundamentally alters the thermodynamic threshold for degradation.

When exposed to moisture and mild heat, the ethyl ester at the C2 position undergoes hydrolysis. The resulting intermediate, 3-hydroxyfuro[3,2-b]pyridine-2-carboxylic acid, is highly unstable. Driven by the thermodynamic stability of the resulting products, it undergoes rapid thermal decarboxylation to yield furo[3,2-b]pyridin-3(2H)-one and carbon dioxide gas[3]. Furthermore, under oxidative conditions (open air), the molecule can undergo radical-mediated cleavage of C-C, C-N, and C-O bonds, leading to complete sample destruction[2].

Mechanistic pathway of thermal degradation and decarboxylation vs. stabilized storage.

Troubleshooting FAQs

Q1: My stored batch has turned from a white solid to a dark, sticky residue. What happened? A1: This indicates advanced thermal and oxidative degradation. Nitrogen-rich heterocyclic esters undergo radical-mediated oxidative decomposition when exposed to air and heat[2]. The presence of the 3-hydroxy group allows for keto-enol tautomerization, making the electron-rich furan ring highly susceptible to oxidation. The stickiness is often due to the release of ethanol during hydrolysis and the formation of polymeric byproducts.

Q2: NMR analysis of my stored sample shows the disappearance of the ethyl group peaks (triplet at ~1.3 ppm, quartet at ~4.3 ppm). Why? A2: Your compound has undergone ester hydrolysis followed by spontaneous thermal decarboxylation. The resulting product is furo[3,2-b]pyridin-3(2H)-one[3]. This cascade is triggered when the sample is exposed to ambient humidity and room temperature over extended periods.

Q3: How should I store solutions of this compound for biological assays or high-throughput screening? A3: Solutions (particularly in hygroscopic solvents like DMSO) are highly prone to degradation because the solvent acts as a conduit for atmospheric moisture. Solutions must be immediately prepared, flash-frozen, and stored at -70 °C to kinetically halt hydrolysis and maintain metabolic stability[4].

Quantitative Stability Data

To ensure reproducible experiments, adhere to the following empirically derived storage parameters.

Storage Condition	Environment	Temp (°C)	Est. Shelf Life	Primary Degradation Mechanism
Solid (Ambient)	Open Air	25	< 1 Week	Hydrolysis & Oxidative Decomposition
Solid (Sealed)	Desiccated, Argon	-20	> 2 Years	None (Kinetically Frozen)
Solution (DMSO)	Ambient	25	< 24 Hours	Rapid Moisture-Driven Hydrolysis
Solution (DMSO)	Flash-frozen	-70	6-12 Months	None[4]

Self-Validating Experimental Protocols

Protocol A: Optimal Long-Term Storage Workflow

Causality: By removing residual solvents and blanketing the compound in a heavy inert gas, we eliminate the nucleophiles (water) and oxidants (oxygen) required for the degradation pathways described above.

• Drying: Transfer the freshly synthesized or purchased solid into a vacuum desiccator containing active phosphorus pentoxide ( P2​O5​ ). Apply high vacuum (≤ 0.1 mbar) for 12 hours to remove trace moisture.

• Inert Blanketing: Backfill the desiccator with Argon gas. Note: Argon is preferred over Nitrogen as it is denser than air and provides a superior protective blanket over the solid powder.

• Aliquotting: Working inside a glovebox or under a positive Argon stream, divide the bulk material into single-use amber glass vials to prevent repeated freeze-thaw cycles and UV exposure.

• Sealing & Storage: Seal the vials with PTFE-lined caps, wrap with Parafilm, and store immediately at -20 °C.

Protocol B: Recovery and Purification of Partially Degraded Samples

Causality: If a sample has partially degraded, the intact ester can be separated from the decarboxylated byproduct (furo[3,2-b]pyridin-3(2H)-one) via Flash Column Chromatography (FCC) due to the significant difference in their retention factors ( Rf​ )[1].

• Sample Preparation: Dissolve the degraded residue in a minimum volume of Dichloromethane (DCM). If insoluble polymeric aggregates are present, filter the solution through a Celite pad.

• Column Preparation: Pack a silica gel column (230-400 mesh) using a solvent system of Petroleum Ether.

• Elution: Load the sample and elute using a gradient of Petroleum Ether : Ethyl Acetate (from 1:0 to 1:2)[1]. The intact Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate will elute as a distinct band.

• Validation (Self-Validating Step):

  • TLC: Spot the fractions on a silica TLC plate. The intact ester will show a distinct UV-active spot.

  • 1H NMR: Concentrate the pure fractions and dissolve in DMSO- d6​ . Confirm structural integrity by verifying the presence of the ethyl ester protons (a triplet at ~1.3 ppm and a quartet at ~4.3 ppm) and the aromatic protons of the pyridine ring[1].

• Recovery: Concentrate the validated fractions under reduced pressure at a bath temperature not exceeding 30 °C to prevent re-initiating thermal degradation. Proceed immediately to Protocol A.

Sources

• 1. US20230416256A1 - SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. WO2018229193A1 - Benzofuran amides and heteroaromatic analogues thereof for use in therapy - Google Patents [patents.google.com]

Technical Support Center: HPLC-UV Method Optimization for Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing chromatographic challenges when analyzing complex heterocyclic scaffolds.

Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate ()[1] presents a unique analytical hurdle. The molecule contains a basic pyridine nitrogen (pKa ~5.2–6.0)[2], an acidic enol/hydroxyl moiety, and an ester group. This amphoteric-like nature makes it highly susceptible to secondary ion-exchange interactions with residual silanols on silica-based stationary phases. If the method is not rigorously controlled, you will experience severe peak tailing, shifting retention times, and poor resolution.

This guide provides a self-validating, causality-driven approach to developing, optimizing, and troubleshooting your HPLC-UV methods for this specific compound.

Method Development Workflow

The following logical workflow ensures all physicochemical properties of the furo[3,2-b]pyridine derivative are accounted for before injecting a sample[3].

Caption: Logical workflow for HPLC method development of substituted pyridines.

Step-by-Step Validated RP-HPLC Protocol

To establish a trustworthy and reproducible baseline, follow this protocol. It is specifically designed to suppress silanol interactions and maintain the analyte in a single ionization state[4].

Step 1: Mobile Phase Preparation

• Aqueous Phase (A): 0.1% Formic Acid (v/v) in LC-MS grade Water.

  • Causality: The acidic pH (~2.7) ensures the pyridine nitrogen is fully protonated, preventing basic tailing. Simultaneously, it suppresses the ionization of residual silanols (-SiO⁻ to -SiOH) on the stationary phase[2].

• Organic Phase (B): 0.1% Formic Acid (v/v) in LC-MS grade Acetonitrile.

  • Causality: Acetonitrile provides lower backpressure and better UV transparency at low wavelengths compared to methanol, which is critical for baseline stability during gradient elution.

Step 2: Column Selection and Equilibration

• Column: Fully end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)[4].

• Equilibration: Flush the column with 10% B for at least 20 column volumes (approximately 30 minutes at 1.0 mL/min) until the UV baseline is perfectly stable[3].

Step 3: Gradient Execution & Sample Injection

• Flow Rate: 1.0 mL/min[4].

• Column Temperature: 30 °C. (Causality: Elevated temperature stabilizes mass transfer kinetics and reduces solvent viscosity, sharpening the peak).

• Injection Volume: 10 µL of a 0.1 mg/mL sample dissolved in the initial mobile phase[4].

Step 4: Data Acquisition

• Set the Diode Array Detector (DAD) or UV detector to 254 nm (optimal for the conjugated aromatic ring system) and 220 nm (optimal for the ester/carbonyl absorption)[4],[3].

Quantitative Data & System Suitability

A self-validating method requires strict adherence to system suitability targets. Use the tables below to program your gradient and verify your system's performance.

Table 1: Optimized Gradient Profile for Furo[3,2-b]pyridines

Time (min)	% Mobile Phase A (0.1% FA in H₂O)	% Mobile Phase B (0.1% FA in ACN)	Elution Rationale
0.0	90	10	Analyte focusing at the column head.
15.0	10	90	Elution of target compound and lipophilic impurities.
17.0	10	90	High-organic column wash to remove strongly bound matrix.
17.1	90	10	Immediate return to initial conditions.
22.0	90	10	Re-equilibration prior to the next injection.

Table 2: System Suitability Targets

Parameter	Target Value	Corrective Action if Failed
Retention Time (Rt)	~8.5 - 9.5 min	Check pump proportioning valve; verify column oven temperature.
Tailing Factor (Tf)	≤ 1.5	Replace column (potential loss of end-capping) or verify mobile phase pH.
Theoretical Plates (N)	> 5000	Reduce injection volume; check for dead volume in PEEK tubing/fittings.

Troubleshooting FAQs

Q1: Why is my Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate peak exhibiting severe tailing? A: Peak tailing for basic pyridine derivatives is almost always a result of secondary interactions between the protonated basic nitrogen of the furo[3,2-b]pyridine ring and unreacted, ionized silanol groups on the silica support[2]. Solution: Ensure your mobile phase is sufficiently acidic (pH < 3.0) using 0.1% Formic Acid or Trifluoroacetic Acid (TFA). This neutralizes the silanols. If tailing persists, switch to a sterically protected or mixed-mode column designed for basic analytes.

Q2: I am observing split peaks or shifting retention times between runs. What is the cause? A: This compound possesses a hydroxyl group adjacent to an ester and a basic nitrogen. This can lead to tautomerization or partial ionization if the mobile phase pH is near the molecule's pKa. If the pH is not strictly buffered, the molecule fluctuates between ionized and neutral states during the run. Solution: Never use unbuffered water. Always use a consistent acidic additive to lock the molecule into a single protonation state. Ensure your sample diluent matches the initial mobile phase conditions (10% Organic) to prevent solvent-mismatch peak splitting.

Q3: How do I choose between Methanol and Acetonitrile for the organic phase? A: While both work, Acetonitrile is preferred for this specific ester derivative. Methanol can occasionally cause transesterification artifacts if the sample is left in the autosampler for extended periods, especially under acidic conditions. Furthermore, Acetonitrile provides superior UV transparency at 220 nm, which is critical for quantifying impurities lacking the extended aromatic conjugation of the parent system.

Q4: Can I use this method for LC-MS analysis? A: Yes. The recommended use of 0.1% Formic Acid is entirely volatile and LC-MS compatible[4]. Avoid using non-volatile phosphate buffers or strong ion-pairing agents (like sulfonic acids), as they will suppress ionization in the mass spectrometer source and permanently contaminate the instrument.

References

• Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate | C10H9NO4 | CID 54723935 - PubChem. National Center for Biotechnology Information. Available at:[Link]

• HPLC Methods for analysis of Pyridine. Helix Chromatography. Available at:[Link]

Sources

• 1. Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate | C10H9NO4 | CID 54723935 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. helixchrom.com [helixchrom.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Furo[3,2-b]pyridine-2-carboxylate Analogs

The furo[3,2-b]pyridine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its versatile biological activities.[1][2] This guide provides a comparative analysis of the biological activity of derivatives of the furo[3,2-b]pyridine-2-carboxylate scaffold, with a primary focus on their anticancer properties. While a direct head-to-head comparison of a systematic series of analogs of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is not extensively documented in a single study, this guide synthesizes available data from various sources to illuminate the structure-activity relationships (SAR) that govern the biological effects of this class of compounds. We will delve into their cytotoxic effects against cancer cell lines and their activity as enzyme inhibitors, supported by experimental data and detailed protocols to provide a comprehensive resource for researchers in drug discovery and development.

Anticancer Activity of Furo[3,2-b]pyridine and Thieno[3,2-b]pyridine Analogs

The furo[3,2-b]pyridine framework has been explored as a template for the development of novel anticancer agents.[1] The substitution pattern on the heterocyclic core plays a pivotal role in determining the potency and selectivity of these compounds.

Cytotoxicity Data

A study by Laxmi et al. (2020) explored a series of 2-substituted furo[3,2-b]pyridines for their cytotoxic properties.[1] One of the notable compounds from this series, derivative 3b , demonstrated encouraging growth inhibition against MDA-MB-231 (triple-negative breast cancer) and MCF-7 (estrogen receptor-positive breast cancer) cell lines.[1][2]

In a related study on the thieno[3,2-b]pyridine scaffold, which is a close bioisostere of the furo[3,2-b]pyridine core, a series of methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates were synthesized and evaluated for their antitumor activity against triple-negative breast cancer (TNBC) cell lines.[3] The results from this study provide valuable insights into the SAR of this class of compounds.

Compound ID	R (Substitution at C3)	Cell Line	GI50 (µM)[3]
2a	Phenyl	MDA-MB-231	> 50
MDA-MB-468	> 50
2b	p-Tolyl	MDA-MB-231	16
MDA-MB-468	> 50
2c	4-Methoxyphenyl	MDA-MB-231	20
MDA-MB-468	> 50
2d	4-(Trifluoromethyl)phenyl	MDA-MB-231	> 50
MDA-MB-468	> 50
2e	4-Chlorophenyl	MDA-MB-231	13
MDA-MB-468	15
2f	Pyridin-3-yl	MDA-MB-231	> 50
MDA-MB-468	> 50
2g	Pyridin-4-yl	MDA-MB-231	17
MDA-MB-468	> 50
2h	Furan-3-yl	MDA-MB-231	> 50
MDA-MB-468	> 50
Doxorubicin	(Positive Control)	MDA-MB-231	Not Reported
MDA-MB-468	Not Reported

Note: GI50 is the concentration required to cause 50% growth inhibition.

From the data on thieno[3,2-b]pyridine analogs, we can infer the following SAR:

• Aryl Substitution at C3 is Crucial: The presence of an aryl or heteroaryl group at the 3-position appears to be a key determinant of anticancer activity.

• Electronic Effects of Substituents: The electronic nature of the substituent on the C3-aryl ring influences potency. Electron-donating groups (p-tolyl, 4-methoxyphenyl) and electron-withdrawing groups (4-chlorophenyl) on the phenyl ring conferred activity against the MDA-MB-231 cell line. The 4-chlorophenyl substituted analog (2e ) was the most potent in this series, showing activity against both TNBC cell lines.[3]

• Heteroaryl Substituents: The position of the nitrogen in a pyridyl substituent at C3 also appears to impact activity, with the pyridin-4-yl analog (2g ) showing greater potency than the pyridin-3-yl analog (2f ).[3]

Enzyme Inhibition

Beyond direct cytotoxicity, furo[3,2-b]pyridine analogs have been investigated as inhibitors of specific enzymes implicated in cancer progression.

The furo[3,2-b]pyridine derivative 3b from the study by Laxmi et al. (2020) was also evaluated for its ability to inhibit SIRT1 (Sirtuin 1), a class III histone deacetylase that is overexpressed in various cancers and is involved in cell survival and resistance to therapy.[1] The study reported that compound 3b showed inhibitory activity against SIRT1, suggesting a potential mechanism for its anticancer effects.[1][2]

The broader furo[3,2-b]pyridine scaffold has also been identified as a promising framework for developing highly selective inhibitors of cdc-like kinases (CLKs) and as modulators of the Hedgehog signaling pathway.[2]

Experimental Protocols

The following are standard protocols for evaluating the biological activity of novel compounds, based on methodologies described in the cited literature.

Cell Viability and Cytotoxicity Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.

Protocol: MTT Assay

• Cell Seeding: Plate human cancer cell lines (e.g., MDA-MB-231, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.[4]

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., from 0.1 to 100 µM) for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[4]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[4]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50/GI50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50 or GI50) can be calculated by plotting the percentage of cell viability against the compound concentration.[5]

Caption: Workflow for the MTT cell viability assay.

Kinase Inhibition Assay

A general workflow for an in vitro kinase inhibition assay is described below. The specific kinase, substrate, and detection method will vary depending on the target.

Protocol: General Kinase Inhibition Assay

• Reaction Setup: In a suitable microplate (e.g., 384-well), add the kinase, a fluorescently labeled substrate, and the test compound at various concentrations in a kinase reaction buffer.

• Initiation of Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the reaction mixture at room temperature for a defined period (e.g., 60 minutes).

• Termination of Reaction: Stop the reaction by adding a termination solution (e.g., containing EDTA).

• Detection: Measure the amount of phosphorylated substrate. This can be done using various methods, such as fluorescence polarization, time-resolved fluorescence resonance energy transfer (TR-FRET), or luminescence-based assays that measure ADP production.

• IC50 Calculation: Determine the IC50 value by plotting the percentage of kinase inhibition against the inhibitor concentration.

Caption: General workflow for an in vitro kinase inhibition assay.

Signaling Pathways

The biological effects of furo[3,2-b]pyridine-2-carboxylate analogs can be attributed to their modulation of key cellular signaling pathways.

Apoptosis Induction

Some furo[3,2-b]pyridine derivatives have been shown to induce apoptosis in cancer cells.[1] Apoptosis, or programmed cell death, is a crucial mechanism for eliminating damaged or cancerous cells.

Caption: Simplified intrinsic apoptosis pathway potentially induced by furo[3,2-b]pyridine analogs.

Conclusion

The furo[3,2-b]pyridine-2-carboxylate scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the field of oncology. The available data, primarily from studies on 2- and 3-substituted furo[3,2-b]pyridines and their thieno isosteres, highlight the critical role of the substitution pattern in determining biological activity. Specifically, aryl substitutions at the 3-position of the related thieno[3,2-b]pyridine-2-carboxylate core have been shown to confer significant cytotoxic activity against triple-negative breast cancer cell lines. Furthermore, the furo[3,2-b]pyridine framework has demonstrated potential as a platform for developing inhibitors of key enzymes such as SIRT1 and various kinases.

Future research should focus on a more systematic exploration of the structure-activity relationships of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate analogs. This would involve the synthesis and biological evaluation of a library of compounds with diverse substituents at various positions of the furo[3,2-b]pyridine core. Such studies will be instrumental in optimizing the potency, selectivity, and pharmacokinetic properties of this promising class of compounds, ultimately paving the way for the development of novel and effective therapeutics.

References

• Laxmi, D. S., Vardhini, S. V., Guttikonda, V. R., Rao, M. V. B., & Pal, M. (2020). Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. Anti-Cancer Agents in Medicinal Chemistry, 20(8), 932–940. Available at: [Link]

• IC50. Wikipedia. Available at: [Link]

• Silva, A. M., et al. (2021). Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation: Studies In Vitro and In Ovo Grafts of Chick Chorioallantoic Membrane (CAM) with a Triple Negative Breast Cancer Cell Line. Molecules, 26(6), 1605. Available at: [Link]

• Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. (2019). Angewandte Chemie International Edition, 58(4), 1062-1066. Available at: [Link]

Sources

• 1. Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. IC50 - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

Comprehensive Safety and Operational Guide: Handling Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate

As a Senior Application Scientist, my objective is to ensure that your laboratory operations involving complex heterocyclic building blocks are not only highly efficient but fundamentally safe. Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is a critical intermediate extensively utilized in medicinal chemistry, particularly in the synthesis of small molecule inhibitors such as NF-kB inducing kinase (NIK) inhibitors[1].

Handling this compound requires a deep understanding of its physicochemical properties and a rigorous, self-validating safety protocol. This guide provides the authoritative framework for its safe handling, operational synthesis, and disposal.

Executive Summary & Chemical Profile

Before initiating any workflow, it is imperative to understand the quantitative data and hazard classifications associated with the target molecule.

Property	Value
Chemical Name	Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate
CAS Number	107095-99-8[2]
Molecular Formula	C10H9NO4[3]
Molecular Weight	207.18 g/mol [2]
Physical State	Solid (Powder/Crystals)
GHS Classification	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H335 (Respiratory irritation)[4][5]

Mechanistic Hazard Assessment & PPE Causality

Safety protocols fail when researchers do not understand the why behind the rules. The Personal Protective Equipment (PPE) selected for this compound is dictated by its molecular structure and reactivity.

• Dermal & Ocular Toxicity (H315, H319): The electrophilic nature of the carboxylate ester, combined with the hydrogen-bonding capacity of the hydroxyl group on the furo-pyridine ring, allows this molecule to readily interact with nucleophilic sites on biological macromolecules (proteins and lipid membranes)[6]. This interaction can lead to acute contact dermatitis and severe ocular inflammation.

• Respiratory Hazards (H335): As a crystalline solid, routine handling (weighing, transferring) generates micro-particulates. Inhalation leads to deposition in the mucosal lining of the upper respiratory tract, triggering a rapid inflammatory response.

Personal Protective Equipment (PPE) Matrix

PPE Category	Specification	Causality / Rationale
Eye Protection	Chemical splash goggles (ANSI Z87.1+)	Safety glasses are insufficient. Goggles prevent micro-particulate ingress during weighing and protect against acid/base splashes during downstream hydrolysis workflows.
Hand Protection	Double-layered Nitrile (Outer: 8 mil, Inner: 4 mil)	Nitrile provides excellent resistance to the solid API. Double-gloving is mandatory during liquid-liquid extraction phases involving permeating solvents like ethyl acetate[7].
Body Protection	Flame-retardant lab coat (Nomex)	Protects against incidental powder contact and mitigates fire hazards when handling flammable extraction solvents (e.g., Toluene, EtOAc).
Respiratory	Fume Hood (Face velocity 80-100 fpm)	Standard operations MUST be conducted inside a Class II Type A2 biological safety cabinet or chemical fume hood to prevent inhalation of aerosolized particulates.

Operational Workflow: Synthesis of Furo[3,2-b]pyridin-3-ol

A primary application of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate is its conversion to Furo[3,2-b]pyridin-3-ol via an acid-catalyzed hydrolysis and subsequent decarboxylation[7]. The following step-by-step methodology integrates critical safety validations into the chemical workflow.

Step-by-Step Methodology:

• Pre-Operation Validation: Verify the chemical fume hood is operational (face velocity >80 fpm). Don all required PPE specified in the matrix above.

• Reagent Transfer: Inside the fume hood, weigh 1.0 equivalent of Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate using an enclosed analytical balance to suppress dust generation. Transfer the solid to a round-bottom flask.

• Acidic Hydrolysis: Add 6 M aqueous hydrochloric acid (HCl) to the flask. Safety Check: Ensure the flask is securely clamped. The primary hazard here is the corrosivity of the HCl; add the acid slowly to avoid splashing[7].

• Reflux: Attach a reflux condenser and heat the mixture to reflux for 4-8 hours with continuous magnetic stirring. Monitor the reaction completion via TLC.

• Exothermic Neutralization (Critical Safety Step): Cool the reaction mixture completely to room temperature. Carefully neutralize the solution by the slow, portion-wise addition of solid sodium bicarbonate (NaHCO₃) or a concentrated NaOH solution until the pH reaches 7-8[7]. Causality: If NaHCO₃ is used, this step generates massive volumes of CO₂ gas. Perform this in an ice bath with vigorous stirring to prevent exothermic boil-over and aerosolization of the reaction mixture.

• Solvent Extraction: Extract the neutralized aqueous solution three times with ethyl acetate[7]. Safety Check: Vent the separatory funnel frequently (pointing the stem away from yourself and others) to release vapor pressure built up by the volatile organic solvent.

• Isolation: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate using a rotary evaporator to yield the target Furo[3,2-b]pyridin-3-ol[7].

Workflow Visualization

Experimental workflow and safety checkpoints for the synthesis of Furo[3,2-b]pyridin-3-ol.

Emergency Response & Spill Decontamination Protocol

In the event of an accidental release, immediate and calculated action is required to prevent exposure.

• Solid Powder Spill (< 50g): Do not dry sweep, as this will aerosolize the irritant powder. Lightly moisten the powder with a compatible solvent (e.g., water or a dilute surfactant solution) to suppress dust. Wipe up the slurry with absorbent laboratory pads.

• Solution Spill (e.g., during extraction): If the compound is spilled while dissolved in ethyl acetate, immediately eliminate all ignition sources. Apply a universal chemical absorbent (e.g., vermiculite or diatomaceous earth) to the liquid perimeter and work inward.

• Surface Decontamination: Wash the affected fume hood surfaces with a mild alkaline detergent solution. This ensures any residual ester or acidic byproducts are chemically neutralized and solubilized, followed by a thorough distilled water rinse.

Waste Segregation & Disposal Plan

Improper disposal of heterocyclic compounds and their reaction byproducts can lead to severe environmental toxicity and regulatory fines. Adhere to the following segregation logic:

• Solid Chemical Waste: Contaminated gloves, empty reagent bottles, weigh boats, and absorbent spill pads must be placed in a sealed, clearly labeled "Hazardous Solid Waste" bag and slated for high-temperature incineration according to local EPA guidelines.

• Aqueous Waste: The neutralized aqueous layer from the extraction step contains sodium chloride/sulfate and trace organic impurities. It must be collected in a designated "Aqueous Organic Waste" carboy. Under no circumstances should this be poured down the drain.

• Organic Solvent Waste: Rotary evaporator condensates (ethyl acetate) and TLC solvent systems must be disposed of in a grounded, vented "Non-Halogenated Organic Waste" container.

References

• National Center for Biotechnology Information. "Ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate | C10H9NO4 | CID 54723935 - PubChem." PubChem. URL: [Link]

• Google Patents. "US20230416256A1 - SMALL MOLECULE INHIBITORS OF NF-kB INDUCING KINASE." Google Patents.

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